3,3'-[Dithiobis[2,1-ethanediyl(methylimino)]]bis[1-propanol]

Core Science & Biosynthesis

An In-depth Technical Guide to 3,3'-[Dithiobis[2,1-ethanediyl(methylimino)]]bis[1-propanol]: A Cornerstone of Stimuli-Responsive Gene Delivery Systems

Foreword: Unlocking Intracellular Delivery with Dual-Trigger Chemistry

In the landscape of non-viral gene delivery, the ability to design carriers that can intelligently navigate the complex intracellular environment is paramount. 3,3'-[Dithiobis[2,1-ethanediyl(methylimino)]]bis[1-propanol], the foundational molecule of the SS-cleavable and pH-activated lipid-like material (SSPalm) family, represents a significant advancement in this field.[1][2] Its unique bifunctional nature, possessing both pH-sensitive tertiary amines and a redox-sensitive disulfide bond, allows for a sequential and highly effective release of genetic cargo within the target cell. This technical guide provides a comprehensive overview of the chemical properties, synthesis, and applications of this pivotal molecule, intended for researchers, scientists, and professionals in drug development.

Core Molecular Attributes and Physicochemical Properties

3,3'-[Dithiobis[2,1-ethanediyl(methylimino)]]bis[1-propanol] is a symmetrical molecule characterized by a central disulfide bond, flanked by two ethyl(methylimino)propanol arms. This structure imparts a unique combination of hydrophilicity from the terminal hydroxyl groups and pH-responsive cationic behavior from the tertiary amines.

Property	Value	Source
CAS Number	1436860-67-1	[3]
Molecular Formula	C₁₂H₂₈N₂O₂S₂	[3]
Molecular Weight	296.49 g/mol	[3]
Appearance	White to off-white solid	Inferred from related compounds
Solubility	Soluble in polar organic solvents such as ethanol, methanol, and DMSO. Limited solubility in water at neutral pH, which increases at acidic pH due to protonation of the tertiary amines.	Inferred from structural characteristics

Diagram of the Molecular Structure:

Caption: Molecular structure of 3,3'-[Dithiobis[2,1-ethanediyl(methylimino)]]bis[1-propanol].

The Dual-Trigger Mechanism of Action in Gene Delivery

The ingenuity of the SSPalm structure lies in its ability to respond to two distinct intracellular triggers: the acidic environment of the endosome and the reductive environment of the cytoplasm. This sequential response is critical for overcoming the cellular barriers to gene delivery.[1][2]

Diagram of the Intracellular Delivery Pathway:

Caption: The dual-trigger mechanism of SSPalm-based lipid nanoparticles for intracellular gene delivery.

• Endosomal Escape (pH-Triggered): Following endocytosis, the lipid nanoparticle (LNP) containing the SSPalm is trafficked into the endosome. The lower pH of the endosomal lumen (pH 5.5-6.5) leads to the protonation of the tertiary amine groups of the SSPalm. This protonation imparts a positive charge to the LNP, facilitating its interaction with the anionic endosomal membrane and ultimately leading to endosomal escape and release of the LNP into the cytoplasm.[1]

• Cargo Release (Redox-Triggered): Once in the cytoplasm, the LNP is exposed to a highly reductive environment, primarily due to a high concentration of glutathione. This reducing environment efficiently cleaves the disulfide bond at the core of the SSPalm molecule.[2] This cleavage results in the disassembly of the LNP and the release of the encapsulated genetic material, such as plasmid DNA or mRNA, into the cytoplasm where it can be transcribed or translated.[4]

Synthesis and Characterization

The synthesis of 3,3'-[Dithiobis[2,1-ethanediyl(methylimino)]]bis[1-propanol] can be achieved through a multi-step process. A plausible synthetic route is outlined below, based on established chemical principles for the formation of similar structures.

Proposed Synthetic Workflow:

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Harnessing the Intracellular Redox Potential: The Endosomal Escape Mechanism of Dithiobis-Containing Lipids

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The entrapment of therapeutic payloads within endosomes represents a primary obstacle to the efficacy of nanomedicine, particularly for biologic drugs like siRNA and mRNA that require cytosolic access to exert their function.[1] Dithiobis-containing lipids, also known as reducible lipids, have emerged as a sophisticated class of materials designed to overcome this barrier. By incorporating a disulfide (-S-S-) bond into their structure, these lipids leverage the stark difference in redox potential between the oxidizing extracellular environment and the reducing intracellular milieu. This guide provides an in-depth exploration of the core mechanism, offers field-proven experimental protocols to quantify its effectiveness, and presents a logical workflow for the development and validation of novel reducible lipid nanoparticle systems.

The Endosomal Conundrum: A Critical Barrier to Cytosolic Delivery

Upon cellular uptake via endocytosis, lipid nanoparticles (LNPs) are sequestered within membrane-bound vesicles.[] These vesicles mature from early endosomes to late endosomes and finally fuse with lysosomes, an organelle rich in degradative enzymes.[1][3] For a therapeutic effect to be realized, the LNP and its cargo must breach the endosomal membrane and enter the cytoplasm before degradation occurs. This process, termed "endosomal escape," is a major bottleneck, with estimates suggesting that only 1-2% of administered nanoparticles successfully release their cargo into the cytosol.[4] Ineffective escape leads to payload destruction and significantly diminished therapeutic potency.[5]

Ionizable lipids, such as the widely used DLin-MC3-DMA, have been a cornerstone of clinical success, facilitating endosomal escape through a pH-dependent mechanism.[6][7] In the acidic environment of the late endosome (pH 5.0-6.0), the tertiary amine headgroups of these lipids become protonated and positively charged.[8][9] This charge reversal is thought to promote interaction with negatively charged lipids on the inner endosomal membrane, inducing non-bilayer lipid structures that lead to membrane destabilization and cargo release.[9][10]

The Dithiobis Strategy: A Redox-Sensitive Trigger

Dithiobis-containing lipids introduce an additional, orthogonal trigger for endosomal escape: redox potential.[11] These lipids are engineered with a disulfide bond strategically placed within their molecular structure, often linking the headgroup to the hydrophobic tails or within the tails themselves.[12][13]

The core principle relies on the significant glutathione (GSH) concentration gradient across the cellular compartments. The extracellular space is relatively oxidizing, maintaining the integrity of the disulfide bond and ensuring the LNP remains stable in circulation.[14] However, the cytosol contains high concentrations of GSH (1-10 mM), creating a highly reducing environment.[15]

The proposed mechanism unfolds as follows:

• Uptake and Trafficking : The LNP is internalized into an endosome.

• Reductive Cleavage : As the endosomal membrane's integrity is partially compromised or upon escape into the cytosol, the disulfide bonds in the lipids are exposed to the high concentration of cytosolic glutathione.[16]

• Structural Metamorphosis : GSH reduces the disulfide bond, cleaving it into two free thiol (-SH) groups. This cleavage event fundamentally alters the lipid's molecular geometry, changing its shape and amphiphilic balance.[12][13]

• Membrane Destabilization : The structural change in a significant fraction of the lipid components disrupts the LNP's lamellar structure and destabilizes the endosomal membrane, leading to pore formation or outright rupture.[15]

• Cargo Release : The compromised endosomal membrane allows the encapsulated nucleic acid payload to be released into the cytoplasm, where it can engage with the cellular machinery.[15]

This redox-sensitive approach offers a distinct advantage by providing a specific, intracellular trigger for cargo release, potentially enhancing the therapeutic window and reducing off-target effects.

Figure 1: Mechanism of dithiobis-lipid mediated endosomal escape.

Experimental Validation: Assays to Quantify Endosomal Escape

Asserting the efficacy of a reducible lipid requires robust, quantitative methods. A multi-assay approach is crucial to build a self-validating system, moving from direct visualization of membrane rupture to confirmation of functional downstream activity.

Primary Assay: Direct Visualization of Endosomal Disruption (Galectin-8 Assay)

The Galectin-8 (Gal8) assay is a powerful tool for the direct and quantitative visualization of endosomal membrane damage.[17][18] Gal8 is a cytosolic protein that has a high affinity for β-galactosides, which are glycans normally present only on the inner leaflet of the endosomal membrane.[19] Upon membrane rupture, these glycans become exposed to the cytosol, causing fluorescently-tagged Gal8 to rapidly translocate from a diffuse cytosolic distribution to distinct, bright puncta at the site of damage.[20][21]

• Cell Line Preparation:

  • Use a stable cell line expressing a Galectin-8 fusion protein (e.g., HeLa or HEK293T cells stably expressing Gal8-GFP or Gal8-mRuby).[4]

  • Plate 1.5 x 10⁴ cells per well in a 96-well, glass-bottom imaging plate. Allow cells to adhere for 24 hours.

• LNP Formulation & Treatment:

  • Prepare LNP formulations encapsulating your desired cargo (e.g., siRNA). Include the following critical controls:

    • Test LNP: Dithiobis-containing lipid formulation.

    • Negative Control 1: LNP formulated with a non-reducible analogue of the test lipid (i.e., same structure but with a stable carbon-carbon bond instead of the disulfide).[12][13]

    • Negative Control 2: Untreated cells or cells treated with a non-bioactive LNP (e.g., empty LNP).

    • Positive Control: A known endosome-disrupting agent (e.g., Lipofectamine 2000 or a lytic peptide).

  • Dilute LNPs in complete cell culture medium to the desired final concentration (e.g., 10-100 nM siRNA).

  • Remove old media from cells and add 100 µL of the LNP-containing media.

• Live-Cell Imaging:

  • Incubate cells at 37°C and 5% CO₂.

  • Image the cells using a high-content confocal microscope. Capture images at set time points (e.g., 2, 4, 8, and 12 hours) to understand the kinetics of escape.[20]

  • Acquire images in two channels: one for the Gal8-fluorophore (e.g., GFP) and one for a nuclear stain (e.g., Hoechst 33342) to facilitate cell segmentation.

• Image Analysis & Quantification:

  • Use an automated image analysis software (e.g., ImageJ/Fiji with custom macros, or commercial software like IDEAS).[22]

  • Step A (Cell Segmentation): Identify individual cells based on the nuclear stain.

  • Step B (Puncta Identification): Within each cell, apply a thresholding algorithm to the Gal8 channel to identify bright, high-contrast spots (puncta) that are significantly above the diffuse cytosolic background.

  • Step C (Quantification): The primary readout is the percentage of cells that are "puncta-positive" (containing one or more Gal8 puncta). A secondary metric can be the average number of puncta per cell.[22]

• Interpretation:

  • A statistically significant increase in the percentage of puncta-positive cells for the dithiobis-LNP compared to its non-reducible analogue provides direct evidence that the disulfide bond is critical for inducing endosomal membrane rupture.

Secondary Assay: Quantifying Functional Cytosolic Delivery (Luciferase Reporter Assay)

While the Gal8 assay confirms membrane rupture, a functional assay is required to prove that the cargo was successfully released and is biologically active. The luciferase reporter assay is a highly sensitive and quantitative method for this purpose.[23][24]

• Cell Line Preparation:

  • Use a cell line that stably expresses a luciferase enzyme (e.g., U87-Luc or HeLa-Luc).[15]

  • Plate cells in a 96-well white, opaque plate (to maximize luminescent signal) and grow to ~70% confluency.

• LNP Formulation & Treatment:

  • Formulate LNPs as described in 3.1, but the cargo must be a validated siRNA sequence targeting the specific luciferase gene expressed by the cells (e.g., Firefly luciferase).

  • Controls are paramount:

    • Test LNP: Dithiobis-LNP with anti-luciferase siRNA.

    • Negative Control 1: Dithiobis-LNP with a non-targeting or scrambled siRNA sequence.

    • Negative Control 2: LNP with the non-reducible analogue lipid containing anti-luciferase siRNA.

    • Negative Control 3: Untreated cells (represents 100% luciferase activity).

    • Positive Control: Commercial transfection reagent (e.g., Lipofectamine RNAiMAX) with anti-luciferase siRNA.

  • Treat cells with a dose-response series of LNP concentrations (e.g., 0.1 to 50 nM siRNA).

• Incubation & Lysis:

  • Incubate the treated cells for 48 hours to allow for siRNA-mediated mRNA degradation and subsequent protein knockdown.

  • Wash the cells once with PBS.

  • Lyse the cells using a luciferase lysis buffer (e.g., Promega's Glo Lysis Buffer) according to the manufacturer's protocol.

• Luminescence Measurement:

  • Add the luciferase substrate (e.g., luciferin) to the cell lysate in each well.

  • Immediately measure the luminescence using a plate-reading luminometer.

• Data Analysis & Interpretation:

  • Normalize the raw luminescence units (RLU) of each well to the total protein content of that well (measured via a BCA or Bradford assay from a parallel plate) to account for any differences in cell number or cytotoxicity.

  • Calculate the percentage of luciferase knockdown relative to untreated controls.

  • Plot the dose-response curve and calculate the IC₅₀ value (the concentration of siRNA required to achieve 50% knockdown).

Formulation	Key Feature	Expected Gal8 Puncta (% cells)	Expected Luciferase Knockdown (IC₅₀)	Rationale
LNP-SS	Dithiobis (Reducible) Lipid	High	Low (Potent)	The disulfide bond is cleaved, causing high endosomal rupture and efficient siRNA delivery.[15]
LNP-CC	Non-reducible Analogue	Low / Baseline	High (Ineffective)	Lacks the redox trigger; endosomal escape is minimal, leading to poor gene silencing.[12][13]
LNP-SS + Scrambled siRNA	Reducible Lipid, Non-targeting siRNA	High	No Knockdown	Confirms that the observed knockdown is sequence-specific and not due to toxicity.
Untreated Control	No Treatment	Baseline	0%	Establishes the baseline for assay readouts.

Table 1: Expected outcomes from validation assays for a dithiobis-lipid (LNP-SS) versus its non-reducible control (LNP-CC).

Developmental Workflow for Novel Dithiobis-Lipid Systems

The rational design and validation of a new reducible lipid delivery system follows a logical, multi-stage process. This workflow ensures that foundational characteristics are confirmed before moving to more complex and resource-intensive functional and in vivo studies.

Figure 2: Workflow for the development and validation of dithiobis-lipid LNP systems.

Conclusion

Dithiobis-containing lipids represent a highly promising strategy for overcoming the endosomal escape barrier in drug delivery. Their unique redox-sensitive mechanism provides a specific, intracellular trigger that can be rationally engineered to enhance the cytosolic delivery of therapeutic payloads. By employing a rigorous and multi-faceted validation workflow, centered on direct biophysical measures of membrane rupture like the Galectin-8 assay and confirmed with quantitative functional readouts such as the luciferase reporter assay, researchers can effectively de-risk and advance novel reducible lipid platforms. This approach, grounded in a deep mechanistic understanding, is essential for translating the potential of these sophisticated materials into next-generation therapies.

References

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• Oreate AI Blog. (2026, January 7). DLin-MC3-DMA: Core Materials for Innovative Drug Delivery.
• PubMed. (n.d.). Usefulness of the luciferase reporter system to test the efficacy of siRNA.
• ResearchGate. (n.d.). Disulfide bond-containing bioreducible LNPs for the delivery of siRNA...
• Vertex AI Search. (2024, January 4). DLin-MC3-DMA Is A Synthetic Lipid Commonly Used In The Preparation Of Nanoparticles.
• PubMed. (2001, June 15). Reducible cationic lipids for gene transfer.
• MedchemExpress.com. (n.d.). D-Lin-MC3-DMA | siRNA Delivery Vehicle.
• NIH. (2020, August 6). Recent advances in siRNA delivery mediated by lipid-based nanoparticles.
• Springer Nature Experiments. (n.d.). High-Throughput Screening of a Luciferase Reporter of Gene Silencing on the Inactive X Chromosome.
• PubMed. (n.d.). High-Throughput Screening of a Luciferase Reporter of Gene Silencing on the Inactive X Chromosome.
• NIH. (n.d.). Gal8 Visualization of Endosome Disruption Predicts Carrier-Mediated Biologic Drug Intracellular Bioavailability.
• ACS Nano. (n.d.). The Biology of Endosomal Escape: Strategies for Enhanced Delivery of Therapeutics.
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• PubMed. (2014, August 4). Multifunctional cationic lipid-based nanoparticles facilitate endosomal escape and reduction-triggered cytosolic siRNA release.
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• Evaluating Endosomal Escape of Caspase-3-Containing Nanomaterials Using Split GFP. (n.d.).
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• Endosomal Escape: A Critical Challenge in LNP-Mediated Therapeutics. (2025, February 10).
• ACS Publications. (2019, January 10). Gal8 Visualization of Endosome Disruption Predicts Carrier-Mediated Biologic Drug Intracellular Bioavailability.
• Escaping the Endosome: BEND Lipids Improve LNP mRNA Delivery and Gene Editing. (2025, January 28).
• ResearchGate. (n.d.). Gene knockdown in a luciferase reporter assay after co-transfection of...
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• Endosomal Escape of Lipid Nanoparticles: Novel Insights Using Reflectivity Techniques. (2022, October 12).
• Illuminating endosomal escape of polymorphic lipid nanoparticles that boost mRNA delivery. (2020, December 3).
• ResearchGate. (2025, September 19). (PDF) Enhanced gene delivery and mechanism studies with a novel series of cationic lipid formulations.
• PubMed. (2023, February 1). Development of a Library of Disulfide Bond-Containing Cationic Lipids for mRNA Delivery.
• American Chemical Society. (n.d.). Branched lipid architecture improves lipid-nanoparticle-based mRNA delivery to the liver via enhanced endosomal escape.
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• ResearchGate. (n.d.). Schematic illustration of LNPs with disulfide bond-containing cationic lipids for mRNA delivery.
• YouTube. (2023, July 10). Ionizable Lipids to Optimize RNA-LNP Delivery.
• NIH. (n.d.). Lipids and Lipid Derivatives for RNA Delivery.

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Technical Guide: Stability and Cleavage Kinetics of the Dithiobis Bond in SSPalm

Executive Summary

The clinical success of lipid nanoparticles (LNPs) hinges on the "PEG dilemma": the trade-off between extracellular stability (to prevent leakage in the blood) and intracellular instability (to release cargo in the cytosol). SSPalm (SS-cleavable Proton-activated Lipid-like Material) resolves this via a dual-sensing mechanism.[1]

This guide focuses specifically on the dithiobis (disulfide) moiety within the SSPalm architecture. It details the stability profile of this bond under physiological conditions, the kinetics of its cleavage in the reductive cytosolic environment, and provides a self-validating experimental protocol for quantifying this release mechanism.

The Chemical Architecture of SSPalm[2]

SSPalm lipids are distinct from conventional cationic lipids (like DOTAP) or ionizable lipids (like DLin-MC3-DMA) due to the integration of a redox-sensitive trigger directly into the hydrophobic scaffold.

The Dithiobis Moiety

The core structure consists of two hydrophobic scaffolds (typically oleic acid or vitamin E derivatives) connected to a hydrophilic headgroup containing tertiary amines. The critical innovation is the dithiobis linker (–S–S–) bridging the headgroup and the hydrophobic tails.

• Bond Energy: The disulfide bond has a dissociation energy of approximately 60 kcal/mol (251 kJ/mol). This is strong enough to resist thermal degradation at body temperature (37°C) and mechanical shear forces during blood circulation.

• Dual-Sensing Logic:

  • pH Sensing: The tertiary amines (

    ) protonate in the acidic endosome, driving membrane fusion.

  • Redox Sensing: The dithiobis bond cleaves only upon exposure to high concentrations of thiols (Glutathione), triggering scaffold disintegration.

Extracellular Stability: The "Protection" Phase

In the extracellular space (bloodstream), the primary goal is cargo retention. The dithiobis bond demonstrates high stability here due to the specific redox potential of plasma.

Physiological Parameters

• Plasma pH: 7.4 (The tertiary amines are uncharged; the LNP remains neutral and avoids opsonization).

• Extracellular Glutathione (GSH):

  .

• Redox State: Oxidizing environment.

Stability Mechanism

At extracellular GSH concentrations (< 20 µM), the kinetics of the thiol-disulfide exchange reaction are negligible. The steric bulk of the lipid headgroup further protects the dithiobis linker from non-specific reduction by plasma proteins (e.g., albumin). Consequently, SSPalm LNPs maintain structural integrity, preventing premature leakage of nucleic acid payloads (siRNA, mRNA, pDNA) before cellular entry.

Intracellular Instability: The "Release" Phase

Upon endocytosis, the environment shifts drastically. The cleavage of the dithiobis bond is the rate-limiting step for high-efficiency cytosolic delivery.

The Glutathione Trigger

• Cytosolic pH: 7.2.

• Intracellular GSH:

  (approx. 1000x higher than plasma).

• Redox State: Highly reducing.

Cleavage Kinetics (Thiol-Disulfide Exchange)

The cleavage follows a bimolecular nucleophilic substitution mechanism (

):

Outcome: The cleavage separates the hydrophilic headgroup from the hydrophobic tails. This causes the LNP structure to collapse (disassemble), instantly releasing the encapsulated cargo. Timeframe: Studies by the Akita laboratory indicate that this reaction reaches near-completion within 2 to 5 minutes post-cytosolic entry, ensuring rapid bioavailability of the nucleic acid.

Visualizing the Dual-Sensing Pathway

The following diagram illustrates the logical flow of SSPalm stability and activation from injection to translation.

Figure 1: The fate of the dithiobis bond across physiological compartments.

Experimental Protocol: In Vitro GSH-Triggered Release Assay

To validate the stability and cleavage of SSPalm formulations, use this self-validating Fluorescence Resonance Energy Transfer (FRET) or Dye-Dequenching assay.

Principle

Encapsulate a self-quenching concentration of a fluorescent dye (e.g., Calcein) or a FRET pair (NBD-PE / Rhodamine-PE) within the LNP.

• Intact LNP: Dyes are close; fluorescence is quenched (Low Signal).

• Cleaved LNP: Lipid dissociates; dye dilutes into buffer; fluorescence de-quenches (High Signal).

Materials

• Lipids: SSPalm (of choice), Cholesterol, PEG-Lipid.[1][2]

• Payload: Calcein (100 mM, self-quenching pH 7.4).

• Reagent: L-Glutathione reduced (GSH).

• Control: Triton X-100 (detergent).

Workflow Steps

• LNP Preparation: Prepare SSPalm LNPs encapsulating 100 mM Calcein via ethanol injection or microfluidic mixing. Dialyze to remove unencapsulated dye.

• Baseline Measurement (

  ): Dilute LNPs in PBS (pH 7.4). Measure fluorescence ( ).

• Physiological Stability Test: Incubate aliquot A with 10 µM GSH (Blood mimic) for 60 mins. Measure Fluorescence (

  ).

• Intracellular Release Test: Incubate aliquot B with 10 mM GSH (Cytosol mimic) for 60 mins. Measure Fluorescence (

  ).

• Positive Control (

  ): Add 1% Triton X-100 to lyse all particles and obtain maximum de-quenching.

Data Calculation

Calculate % Release for each condition:

[2][3]

Acceptance Criteria (Self-Validation):

• Blood Mimic: % Release should be < 10% (Indicates Stability).

• Cytosol Mimic: % Release should be > 80% (Indicates Cleavage).

• If Cytosol release is low, the dithiobis bond is sterically hindered or the LNP is too rigid (check Cholesterol %).

Visualization of Experimental Logic

Figure 2: Logical flow for the Calcein de-quenching stability assay.

Implications for Drug Development[4]

Toxicity Profile

The cleavage of the dithiobis bond is not just a release mechanism; it is a safety feature .

• Biodegradability: Unlike resistant lipids (e.g., DLin-MC3-DMA) which can accumulate in the liver, SSPalm degrades into naturally metabolizable fatty acid thiols and hydrophilic headgroups.

• Clearance: This prevents the formation of "lipidosis" (lipid accumulation) after repeated dosing, a critical advantage for chronic therapies like enzyme replacement or protein replacement therapies.

Formulation Optimization

Researchers can tune the stability by modifying the "R" groups flanking the dithiobis bond.

• SSPalmO: Uses oleic acid scaffolds (high fluidity, better fusion).

• SSPalmE: Uses Vitamin E scaffolds (high antioxidant activity, immune-stimulation).[1][4]

• SSPalmO-Phe: Introduces a phenyl ester to accelerate degradation further via the "HyPER" effect (Hydrolysis accelerated by intra-Particle Enrichment of Reactant).[1]

References

• Akita, H. et al. (2020).[4] Development of an SS-Cleavable pH-Activated Lipid-Like Material (ssPalm) as a Nucleic Acid Delivery Device. Biological and Pharmaceutical Bulletin.[4]

• Maeda, K. et al. (2020). Delivery of Oligonucleotides Using a Self-Degradable Lipid-Like Material.[2] MDPI Pharmaceutics.

• Tanaka, H. et al. (2020). Self-Degradable Lipid-Like Materials Based on "Hydrolysis Accelerated by Intra-Particle Enrichment of Reactant" (HyPER) for Messenger RNA Delivery.[1] Advanced Functional Materials.

• Barange, A. et al. (2025).[5] Investigating the Design of ssPalmO-Derived Lipid Nanoparticles for mRNA Delivery Applications Using Molecular Dynamics Simulations. ACS Omega.[5]

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Protocols & Analytical Methods

High-Precision Microfluidic Synthesis of SSPalm Lipid Nanoparticles

Topic: Microfluidics-based production of SSPalm lipid nanoparticles Content Type: Application Note & Protocol

Application Note & Protocol

Abstract & Technology Overview

The delivery of nucleic acid therapeutics (mRNA, siRNA, pDNA) requires a vehicle capable of navigating two distinct biological barriers: the endosomal membrane and the cytosolic release.[1][2] Standard ionizable lipids (e.g., MC3, SM-102) rely primarily on pH-dependent protonation for endosomal escape.

SSPalm (SS-cleavable protonated amino lipid) technology introduces a dual-sensing mechanism.[3] These lipids contain:

• Tertiary Amines: Protonate in the acidic endosome (pH ~5.5–6.0) to facilitate membrane fusion.

• Disulfide (SS) Linkers: Cleave in the highly reductive cytosolic environment (high Glutathione concentration), triggering rapid lipid degradation and cargo release.

This guide details the microfluidic synthesis of SSPalm LNPs. Unlike bulk mixing (ethanol injection), microfluidics allows for the controlled precipitation of lipids, resulting in highly monodisperse particles (<0.2 PDI) with reproducible encapsulation efficiencies >90%.

Mechanism of Action

The following diagram illustrates the dual-sensing pathway of SSPalm LNPs from formation to payload release.

Caption: Dual-sensing mechanism of SSPalm lipids.[3] pH-triggered endosomal escape is followed by GSH-triggered disulfide cleavage in the cytosol.

Materials & Equipment

Reagents

• Ionizable Lipid: SSPalm derivative (e.g., SSPalmE-P4C2 or SSPalmO-Phe ).

  • Source: NOF Corporation or custom synthesis (Akita Lab protocols).

• Helper Lipids:

  • DOPC (1,2-dioleoyl-sn-glycero-3-phosphocholine) OR DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine).

  • Cholesterol (High purity, animal-free).

• PEG-Lipid: DMG-PEG2000 (1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000).[4]

• Payload: mRNA (capped/tailed) or siRNA dissolved in buffer.[5][6]

• Solvents: Ethanol (200 proof, molecular biology grade), Citrate Buffer (10mM, pH 4.0), PBS (pH 7.4).

Equipment

• Microfluidic System: NanoAssemblr (Precision NanoSystems) or generic Staggered Herringbone Mixer (SHM) setup with dual syringe pumps.

• Purification: Tangential Flow Filtration (TFF) system (100-300 kDa cutoff) or Slide-A-Lyzer Dialysis Cassettes (20k MWCO).

• Analysis: Dynamic Light Scattering (DLS) instrument (e.g., Malvern Zetasizer), RiboGreen Assay kit.

Experimental Protocol

Phase 1: Reagent Preparation (Self-Validating Step)

Goal: Ensure accurate molar ratios, which are critical for LNP stability.

• Lipid Stock Preparation: Dissolve each lipid individually in ethanol to a concentration of 10 mg/mL.

• Molar Ratio Calculation:

  • Standard SSPalmE Formulation:SSPalmE / DOPE / Cholesterol / DMG-PEG2000 [4][7]

  • Molar Ratio:60 : 30 : 10 : 3 (Optimized for vaccines/CTL activity).[7]

  • Alternative (Liver siRNA):52.5 : 7.5 : 40 : 3 (SSPalmO-Phe / DOPC / Chol / PEG).

• Lipid Mix (Organic Phase): Combine the lipid stocks into a single vial to achieve the target molar ratio. Dilute with ethanol to a final Total Lipid Concentration (TLC) of 10–12.5 mM.

  • Validation: The mixture must be optically clear. Turbidity indicates lipid precipitation (check water content in ethanol).

• Aqueous Phase: Dilute nucleic acid payload in 10mM Citrate Buffer (pH 4.0) .

  • Target N/P Ratio (Nitrogen to Phosphate): Typically 5:1 to 10:1 .

  • Calculation: Calculate the mass of RNA required based on the N/P ratio and the specific molecular weight of the SSPalm lipid used.

Phase 2: Microfluidic Mixing

Goal: Controlled nanoprecipitation via chaotic advection.

Workflow Diagram:

Caption: Microfluidic workflow. Critical parameters: Flow Rate Ratio (FRR) and Total Flow Rate (TFR).[8][9]

Step-by-Step:

• Prime System: Flush the microfluidic chip with ethanol (organic inlet) and citrate buffer (aqueous inlet) to remove air bubbles.

• Set Flow Parameters:

  • Flow Rate Ratio (FRR): 3:1 (Aqueous : Organic).[10] This yields a final solvent mixture of 25% Ethanol.

  • Total Flow Rate (TFR): 12 mL/min (for benchtop scale). Higher TFRs (up to 20 mL/min) generally reduce particle size.

• Run: Inject the fluids. Collect the first 200 µL as waste (dead volume), then collect the sample into a sterile tube.

• Immediate Stabilization: Dilute the output 1:1 with PBS (pH 7.4) immediately after collection. This raises the pH and reduces ethanol concentration to <12.5%, stabilizing the LNPs.

Phase 3: Downstream Processing

• Buffer Exchange (Dialysis/TFF):

  • Dialysis:[8][11] Use 20k MWCO cassettes. Dialyze against 1000x volume of PBS (pH 7.4) for 2 hours, replace buffer, and dialyze overnight at 4°C.

  • TFF: For volumes >10 mL, use hollow fiber cartridges (100 kDa). Diafilter 5–10 volumes of PBS.

• Concentration: Concentrate to desired RNA concentration (e.g., 0.1 – 0.5 mg/mL).

• Sterile Filtration: Pass through a 0.2 µm PES syringe filter.

  • Scientist's Note: If backpressure is high, do not force it. High pressure can shear LNPs.

Characterization & Quality Control

Every batch must meet these specifications before in vivo use.

Parameter	Method	Acceptance Criteria	Scientific Rationale
Particle Size (Z-avg)	DLS (in PBS)	60 – 100 nm	<60 nm may have lower payload capacity; >120 nm reduces tissue penetration.
Polydispersity (PDI)	DLS	< 0.20	PDI > 0.2 indicates aggregation or multimodal populations (instability).
Zeta Potential	ELS (in 10mM HEPES)	Near Neutral (-5 to +5 mV)	Neutral surface charge reduces non-specific protein adsorption (opsonization) in blood.
Encapsulation Efficiency	RiboGreen (+/- Triton X)	> 90%	High EE ensures drug economy and minimizes toxicity from free RNA.
pKa	TNS Assay	6.2 – 6.8	Critical for endosomal escape. If pKa is too low, no escape; too high, toxicity.

Scientist's Notes on Troubleshooting

• High PDI (>0.2): Often caused by slow mixing or air bubbles in the chip. Increase TFR or degas buffers.

• Low Encapsulation (<80%): Check the pH of the Citrate buffer. It must be pH 4.0 to fully protonate the SSPalm lipid (ensure electrostatic binding to RNA).

• Precipitation: If the outlet tube is cloudy, lipids have crashed out. Reduce the lipid concentration in the ethanol stream or check if the FRR is accurate.

References

• Akita, H., et al. (2020).[12][13] "Development of an SS-Cleavable pH-Activated Lipid-Like Material (ssPalm) as a Nucleic Acid Delivery Device." Biological and Pharmaceutical Bulletin. Link[13]

• Maeki, M., et al. (2022).[14] "Microfluidic technologies and devices for lipid nanoparticle-based RNA delivery." Journal of Controlled Release. Link

• Tanaka, H., et al. (2020).[6][12] "On-chip preparation of size-controlled lipid nanoparticles using a microfluidic device." Scientific Reports. Link

• Precision NanoSystems. "Genomic Medicine Toolkit: Lipid Nanoparticle Formulation." Application Note. Link

• NOF Corporation. "COATSOME® SS Series: Biodegradable Lipid Nanoparticles." Product Data. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. Lipid-mRNA Nanoparticle Designed to Enhance Intracellular Delivery Mediated by Shock Waves - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The mixing method used to formulate lipid nanoparticles affects mRNA delivery efficacy and organ tropism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Microfluidic technologies and devices for lipid nanoparticle-based RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An Ionizable Lipid Material with a Vitamin E Scaffold as an mRNA Vaccine Platform for Efficient Cytotoxic T Cell Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Fundamentals of microfluidic mixing for LNP synthesis - Inside Therapeutics [insidetx.com]
• 10. Optimization of lipid nanoparticle formulation - Inside Therapeutics [insidetx.com]
• 11. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Development of an SS-Cleavable pH-Activated Lipid-Like Material (ssPalm) as a Nucleic Acid Delivery Device [jstage.jst.go.jp]
• 13. Development of an SS-Cleavable pH-Activated Lipid-Like Material (ssPalm) as a Nucleic Acid Delivery Device - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. semanticscholar.org [semanticscholar.org]

Characterization techniques for SSPalm LNPs (DLS, zeta potential, cryo-TEM)

Application Note: Physicochemical Characterization of SSPalm Lipid Nanoparticles

Introduction: The SSPalm Challenge

SSPalm (SS-cleavable Proton-activated lipid-like material) LNPs represent a third-generation delivery system designed to overcome the "PEG dilemma" and intracellular trapping. Unlike standard ionizable lipids (e.g., MC3, ALC-0315), SSPalm lipids utilize a dual-sensing mechanism:

• pH-Sensitivity: Tertiary amines become protonated in the acidic endosome (pH ~6.0), triggering membrane destabilization.

• Redox-Sensitivity: Disulfide (SS) bonds cleave in the reducing environment of the cytosol (high glutathione), releasing the payload and degrading the lipid scaffold to minimize toxicity.

The Characterization Paradox: Standard LNP characterization protocols can generate false negatives if they fail to account for these specific sensitivities. For instance, using buffers with trace reducing agents will prematurely degrade the particle, while measuring Zeta potential only at pH 7.4 fails to validate the endosomal escape mechanism.

This guide details the protocols required to validate not just the structure of SSPalm LNPs, but their functional mechanism via physicochemical analysis.

Hydrodynamic Sizing & Stability (DLS)

Dynamic Light Scattering (DLS) is the first-line quality control metric. For SSPalm LNPs, we employ a "Reductive Stress Test" alongside standard sizing to verify the "SS" functionality.

A. Standard Sizing Protocol

Objective: Determine Z-Average diameter and Polydispersity Index (PDI).

• Instrument: Malvern Zetasizer or Wyatt DynaPro.

• Buffer: 10mM PBS, pH 7.4 (RNase-free). Critical: Ensure buffer is free of reducing agents (DTT, TCEP).

• Sample Prep:

  • Dilute LNP stock (typically 1 mg/mL mRNA) 1:20 to 1:50 in PBS to avoid multiple scattering. Target count rate: 200–400 kcps.

  • Vortex gently (low speed) for 3 seconds. Do not sonicate.

  • Load 70 µL into a disposable micro-cuvette.

• Measurement:

  • Temperature: 25°C.

  • Equilibration: 120 seconds.

  • Angle: 173° (Backscatter) for improved sensitivity to smaller particles.

  • Runs: 3 measurements of 12-15 runs each.

Target Values:

• Size: 80–120 nm (ideal for hepatic uptake via ApoE adsorption).

• PDI: < 0.20 (indicates monodisperse population).

B. The "Reductive Degradation" Assay (SS-Validation)

Objective: Confirm that the disulfide bonds cleave in a reducing environment (mimicking the cytosol).

• Baseline: Measure Size/PDI of SSPalm LNPs in PBS (pH 7.4).

• Induction: Add Glutathione (GSH) or Dithiothreitol (DTT) to a final concentration of 10 mM.

• Incubation: Incubate at 37°C for 30–60 minutes.

• Measurement: Re-measure via DLS.

• Result Interpretation:

  • Intact SS-bonds: Particle size increases significantly (aggregation due to loss of PEG-lipid anchor or vesicle collapse) or count rate drops drastically (micellar disintegration).

  • Non-cleavable Control: MC3 or SM-102 LNPs will show minimal change under these conditions.

Surface Charge Profiling (Zeta Potential)

For SSPalm, a single Zeta potential measurement at pH 7.4 is insufficient. You must perform a pH-Titration to verify the pKa-driven protonation essential for endosomal escape.

Protocol: Comparative pH Profiling

• Instrument: ELS (Electrophoretic Light Scattering) module.[][2]

• Cell Type: Folded Capillary Cell (prevent electrode degradation).

• Buffers:

  • Physiological: 10mM HEPES, pH 7.4.

  • Endosomal Mimic: 10mM Acetate or MES buffer, pH 5.0.

  • Note: Avoid high salt (PBS) for Zeta measurements if possible, as high conductivity causes Joule heating and electrode blackening. Use 10mM NaCl if conductivity is required.

Step-by-Step:

• Preparation: Dilute LNP stock 1:50 into both pH 7.4 and pH 5.0 buffers.

• Loading: Inject sample slowly to avoid bubbles (bubbles scatter light and ruin ELS data).

• Settings:

  • Model: Smoluchowski (standard for nanoparticles in aqueous media).

  • Runs: Automatic (typically 10–30 runs).

  • Pause between runs: 60 seconds (to dissipate heat).

Data Interpretation (The "Switch"):

Parameter	pH 7.4 (Circulation)	pH 5.0 (Endosome)	Mechanism Validation
Zeta Potential	-5 mV to +5 mV	> +20 mV	PASS. The tertiary amines protonate at acidic pH, driving endosomal membrane fusion.
Zeta Potential	> +10 mV	> +20 mV	FAIL. Particle is permanently cationic (toxic, rapid clearance).

| Zeta Potential | Neutral | Neutral | FAIL. Lipid is not responding to pH; cargo will be trapped in lysosomes. |

Morphological Validation (Cryo-TEM)

Cryo-TEM is the only technique capable of distinguishing between "empty" liposomes and "loaded" electron-dense LNPs.

Protocol: Vitrification and Imaging

• Grid Preparation: Quantifoil R 1.2/1.3 or 2/2 holey carbon grids.

• Surface Treatment: Glow discharge (Air) for 30–60 seconds at 15–25 mA. Critical: Makes the grid hydrophilic to ensure even ice thickness.

Vitrification Workflow (e.g., FEI Vitrobot):

• Chamber Conditions: 4°C, 100% Relative Humidity (prevents evaporation/osmotic shift).

• Application: Apply 3.0 µL of LNP sample (concentration ~2–5 mg/mL total lipid).

• Blotting: Blot force 0–1, Blot time 3–5 seconds (optimize to achieve <100nm ice thickness).

• Plunging: Rapidly plunge into liquid ethane (-180°C). Liquid nitrogen is too slow and causes crystalline ice artifacts (Leidenfrost effect).

Image Analysis:

• Morphology: SSPalm LNPs typically exhibit a solid, electron-dense core (indicating complexation of mRNA with the lipid) rather than an aqueous core (liposome).

• Blebs: Look for "bleb" structures. While common, excessive blebbing can indicate lipid segregation.

• Efficiency Check: Count 100+ particles. Ratio of "filled" (dark core) to "empty" (transparent center) correlates with Encapsulation Efficiency (EE%).

Integrated Characterization Workflow

The following diagram illustrates the logic flow for characterizing SSPalm LNPs, distinguishing between structural QC and functional mechanism validation.

Figure 1: Decision tree for SSPalm LNP characterization. Note the parallel pathways for validating pH-responsiveness (Zeta) and disulfide cleavage (Redox DLS).

Summary of Expected Parameters

Parameter	Technique	Expected Value (SSPalm)	Notes
Z-Average	DLS	80 – 120 nm	Highly dependent on microfluidic flow rate ratio (FRR).
PDI	DLS	< 0.15 (Ideal) / < 0.20 (Acceptable)	High PDI suggests aggregation or liposome contamination.
Zeta (pH 7.4)	ELS	-5 to +5 mV	Near-neutrality reduces systemic toxicity.
Zeta (pH 5.0)	ELS	> +20 mV	Confirms tertiary amine protonation (pKa ~6.3).
Morphology	Cryo-TEM	Electron-dense solid core	Confirms nucleic acid entrapment vs. empty vesicles.[3]
Redox Stability	DLS + DTT	>50% size change or count drop	Confirms degradability of the SS-linker.

References

• Akita, H., et al. (2013). "A Neutral Envelope-Type Nanoparticle Containing pH-Responsive and SS-Cleavable Lipid-Like Material as a Carrier for Plasmid DNA." Advanced Healthcare Materials. Link

• Maeta, M., et al. (2020).[4][5] "Vitamin E Scaffolds of pH-Responsive Lipid Nanoparticles as DNA Vaccines in Cancer and Protozoan Infection." Molecular Pharmaceutics. Link

• Leung, A.K.K., et al. (2012).[6] "Lipid Nanoparticles Containing siRNA Synthesized by Microfluidic Mixing Exhibit an Electron-Dense Nanostructured Core." The Journal of Physical Chemistry C. Link

• NIST. (2023). "NCL Method PCC-1: Measuring the Size and Size Distribution of Nanoparticles." Nanotechnology Characterization Laboratory. Link

• Malvern Panalytical. (2023).[7] "Zeta Potential: An Introduction in 30 Minutes." Technical Note. Link

Sources

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• 3. creative-biostructure.com [creative-biostructure.com]
• 4. Development of an SS-Cleavable pH-Activated Lipid-Like Material (ssPalm) as a Nucleic Acid Delivery Device [jstage.jst.go.jp]
• 5. Development of an SS-Cleavable pH-Activated Lipid-Like Material (ssPalm) as a Nucleic Acid Delivery Device - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. sartorius.com [sartorius.com]

Application Notes and Protocols for the Quantification of Protein S-Palmitoylation

For: Researchers, scientists, and drug development professionals.

Introduction: The Critical Role of S-Palmitoylation in Cellular Function and Therapeutics

S-palmitoylation (SSPalm), the reversible post-translational modification of proteins with the 16-carbon fatty acid palmitate, is a crucial regulatory mechanism in cellular biology.[1][2][3] This lipid modification is attached to cysteine residues via a labile thioester bond, a characteristic that underscores its dynamic nature.[1][2][4] S-palmitoylation acts as a molecular switch, modulating protein trafficking, subcellular localization, stability, and interactions with other molecules.[1][5][6][7] Its influence extends across a vast array of cellular processes, including signal transduction, synaptic plasticity, and immune responses.[5][6][8]

Given its widespread importance, the dysregulation of S-palmitoylation is implicated in numerous diseases, such as cancer, neurodegenerative disorders, and cardiovascular conditions.[3][7] This makes the enzymes that catalyze and reverse this modification—palmitoyl acyltransferases (PATs or DHHC enzymes) and acyl-protein thioesterases (APTs)—promising targets for therapeutic intervention.[7][8]

For researchers in basic science and drug development, the ability to accurately detect and quantify S-palmitoylation is paramount. It enables the validation of drug targets, the elucidation of disease mechanisms, and the characterization of protein function. However, quantifying this modification presents unique analytical challenges due to the labile nature of the thioester linkage and the hydrophobicity conferred by the lipid moiety.[9][10][11]

This comprehensive guide provides detailed protocols and expert insights into the principal analytical methods for quantifying S-palmitoylation. We will delve into the mechanistic basis of each technique, offering a rationale for experimental choices to ensure robust and reproducible results. The methods covered include Acyl-Biotin Exchange (ABE), Acyl-Resin Assisted Capture (Acyl-RAC), and advanced mass spectrometry-based approaches, including those leveraging click chemistry.

I. Acyl-Biotin Exchange (ABE): A Foundational Technique for Palmitoylation Analysis

The Acyl-Biotin Exchange (ABE) assay is a widely used biochemical method for the detection and enrichment of S-palmitoylated proteins.[1][6] Its core principle involves the specific chemical replacement of the palmitoyl group with a biotin tag, which can then be used for affinity purification and subsequent detection.[9][12]

Scientific Principle & Workflow Causality

The ABE method is a multi-step process designed to ensure that only cysteines originally bearing a palmitoyl group are biotinylated.[13]

• Blocking of Free Thiols: The initial and most critical step is the irreversible blocking of all free cysteine thiol groups within the protein lysate.[13][14] This is essential to prevent non-specific labeling in later steps. N-ethylmaleimide (NEM) is commonly used for this purpose as it forms a stable, covalent bond with free sulfhydryls.[9][13] The completeness of this blocking step is fundamental to the assay's specificity.

• Cleavage of Thioester Bonds: The labile thioester linkage of S-palmitoylation is selectively cleaved using a neutral solution of hydroxylamine (HAM).[1][8][14] HAM's nucleophilic properties allow it to specifically attack the electrophilic carbonyl carbon of the thioester, breaking the bond and liberating the cysteine's sulfhydryl group.[8] This step is performed under conditions that leave more stable bonds, like amides, intact.[8] A parallel sample treated without hydroxylamine serves as a crucial negative control to validate that any signal is dependent on thioester cleavage.[8]

• Biotinylation of Newly Exposed Thiols: The newly revealed thiol groups are then tagged with a sulfhydryl-reactive biotin derivative, such as Biotin-HPDP (N-[6-(Biotinamido)hexyl]-3′-(2′-pyridyldithio)propionamide).[14][15] This molecule reacts specifically with the free cysteines, creating a stable disulfide bond and effectively "exchanging" the original palmitate for a biotin tag.

• Enrichment and Analysis: Biotinylated proteins are captured using streptavidin-agarose beads.[1][15] After stringent washing to remove non-specifically bound proteins, the enriched palmitoylated proteins can be eluted and analyzed by SDS-PAGE and immunoblotting for a specific protein of interest or subjected to mass spectrometry for proteome-wide identification.[6][12]

Visualizing the ABE Workflow

Caption: Workflow of the Acyl-Biotin Exchange (ABE) method.

Detailed Protocol for ABE

This protocol is adapted for cultured cells and can be scaled as needed.[12][13][15]

Reagents & Buffers:

• Lysis Buffer: 50 mM HEPES, 150 mM NaCl, 1 mM EDTA, 0.5% IGEPAL® CA-630 (or similar non-ionic detergent), pH 7.3, supplemented with protease inhibitors.

• Blocking Buffer: Lysis Buffer containing 20 mM N-ethylmaleimide (NEM). Prepare fresh.

• Hydroxylamine (HAM) Solution: 1 M Hydroxylamine HCl, pH 7.3. Prepare fresh by dissolving HAM HCl in water and titrating with NaOH.

• Biotinylation Reagent: 20 mM Biotin-HPDP in DMSO. Store at -20°C.

• Wash Buffer: Lysis Buffer with 0.1% SDS.

• Streptavidin-Agarose Resin: Slurry in Lysis Buffer.

Procedure:

• Cell Lysis & Protein Quantification:

  • Harvest cells and wash with ice-cold PBS.

  • Lyse cells in freshly prepared Blocking Buffer on ice for 20 minutes.

  • Clarify lysate by centrifugation (e.g., 14,000 x g for 15 min at 4°C).

  • Determine protein concentration of the supernatant using a BCA assay.

• Protein Precipitation (Acetone):

  • Add 4 volumes of ice-cold acetone to the lysate.

  • Incubate at -20°C for 20 minutes.

  • Pellet protein by centrifugation (14,000 x g for 10 min at 4°C).

  • Discard supernatant and wash pellet with 70% cold acetone. Air-dry the pellet briefly. This step removes excess NEM.

• Thioester Cleavage:

  • Resuspend the protein pellet in a buffer suitable for your protein (e.g., Flex buffer as described in[13]).

  • Divide the sample into two equal aliquots: +HAM and -HAM (negative control).

  • To the +HAM tube, add HAM solution to a final concentration of 0.7 M.[15] To the -HAM tube, add an equivalent volume of a neutral buffer (e.g., Tris or NaCl solution).

  • Incubate both tubes with end-over-end rotation for 1 hour at room temperature.

• Biotinylation:

  • Precipitate proteins again with acetone to remove hydroxylamine.

  • Resuspend both pellets in buffer supplemented with 1 mM Biotin-HPDP.[15]

  • Incubate with rotation for 1 hour at room temperature.

• Streptavidin Pulldown:

  • Precipitate proteins one final time to remove excess Biotin-HPDP.

  • Resuspend pellets in Lysis Buffer.

  • Add pre-washed streptavidin-agarose resin to each sample and incubate for 1 hour at room temperature.

  • Wash the resin 3-5 times with Wash Buffer to remove non-specifically bound proteins.

• Elution and Analysis:

  • Elute biotinylated proteins by boiling the resin in SDS-PAGE sample buffer containing a reducing agent (e.g., DTT or β-mercaptoethanol).

  • Analyze the eluates from +HAM and -HAM samples by SDS-PAGE and immunoblotting with an antibody against the protein of interest. A signal present only in the +HAM lane indicates specific S-palmitoylation.

II. Acyl-Resin Assisted Capture (Acyl-RAC): A Streamlined Alternative

Acyl-RAC is a variation of the ABE method that simplifies the workflow by capturing the newly exposed thiols directly onto a thiol-reactive resin, bypassing the need for biotinylation and streptavidin purification.[1][4] This can lead to fewer steps and potentially more reliable results, especially when coupled with mass spectrometry.[1][2][4]

Scientific Principle & Workflow Causality

The initial steps of Acyl-RAC are identical to ABE: blocking of free thiols with an alkylating agent (often methyl methanethiosulfonate, MMTS, is used here) and selective cleavage of thioester bonds with neutral hydroxylamine.[4]

The key difference lies in the capture step. Instead of biotinylating the newly freed thiols, they are directly captured by a thiol-reactive resin, such as thiopropyl Sepharose.[4][8] This resin contains a reactive disulfide bond that readily forms a new, stable disulfide bond with the free sulfhydryls of the previously palmitoylated proteins.

This direct covalent capture can reduce background noise associated with non-specific binding to streptavidin beads. Elution is achieved by adding a reducing agent like DTT, which breaks the disulfide bond between the protein and the resin, releasing the captured proteins for analysis.[8]

Visualizing the Acyl-RAC Workflowdot

Sources

• 1. Detection of Protein S-Acylation using Acyl-Resin Assisted Capture - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Detection of Protein S-Acylation using Acyl-Resin Assisted Capture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recent Overview of Protein Palmitoylation and Profiling Methodologies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Detection of Protein S-Acylation using Acyl-Resin Assisted Capture [jove.com]
• 5. kinase-insight.com [kinase-insight.com]
• 6. Palmitoylation Analysis Service - Creative Proteomics [creative-proteomics.com]
• 7. Protein S-Palmitoylation: advances and challenges in studying a therapeutically important lipid modification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Direct Detection of S-Palmitoylation by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. academic.oup.com [academic.oup.com]
• 12. Protocol for a semi-quantitative approach to identify protein S-palmitoylation in cultured cells by acyl biotin exchange assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Protocol for a semi-quantitative approach to identify protein S-palmitoylation in cultured cells by acyl biotin exchange assay - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Application Notes and Protocols: Surface Modification of SSPalm Nanoparticles for Targeted Delivery

Introduction: The Promise of SSPalm Solid Lipid Nanoparticles in Advanced Drug Delivery

Solid lipid nanoparticles (SLNs) have emerged as a highly promising platform for the delivery of therapeutic agents due to their excellent biocompatibility, high drug encapsulation efficiency, and the ability to protect payloads from enzymatic and chemical degradation.[1][2][3] This guide focuses on a specific class of SLNs formulated from a blend of stearic and palmitic acids, hereafter referred to as SSPalm nanoparticles. The solid matrix of these lipids provides a controlled release profile for encapsulated drugs.[4] However, unmodified SSPalm nanoparticles face challenges such as rapid clearance by the reticuloendothelial system and a lack of target specificity, which can limit their therapeutic efficacy.[1][2]

Surface modification of these nanoparticles is a key strategy to overcome these limitations.[1][5][6] By functionalizing the nanoparticle surface with polymers and targeting ligands, we can enhance their pharmacokinetic profile and ensure they preferentially accumulate at the desired site of action. This document provides a comprehensive overview of the strategies, protocols, and characterization techniques for the surface modification of SSPalm nanoparticles to achieve targeted drug delivery.

Strategic Surface Modification: Enhancing Circulation and Directing Delivery

The rationale behind surface modification is twofold: to confer "stealth" properties that prolong circulation time and to introduce targeting moieties that guide the nanoparticles to specific cells or tissues.

PEGylation: The "Stealth" Shield

Coating the surface of SSPalm nanoparticles with polyethylene glycol (PEG), a process known as PEGylation, is a widely adopted strategy to improve their systemic circulation time.[7][8] The hydrophilic PEG chains create a protective layer that sterically hinders the adsorption of opsonin proteins, thereby reducing recognition and uptake by phagocytic cells of the reticuloendothelial system.[7][9] This "stealth" effect leads to a longer half-life of the nanoparticles in the bloodstream, increasing the probability of them reaching their target.[7][8]

Ligand-Mediated Targeting: "Smart" Delivery Systems

To achieve active targeting, specific ligands are conjugated to the nanoparticle surface.[5][6] These ligands recognize and bind to receptors that are overexpressed on the surface of target cells, such as cancer cells.[10][11][12] This specific interaction facilitates the accumulation of the drug-loaded nanoparticles at the disease site, enhancing therapeutic efficacy while minimizing off-target side effects.[10][13]

Two prominent classes of targeting ligands are:

• Monoclonal Antibodies (mAbs): Due to their high specificity and binding affinity, monoclonal antibodies are extensively used for targeting cancer biomarkers.[10][12] Antibody-conjugated nanoparticles (ACNPs) can effectively deliver high drug payloads to tumor sites.[10][14]

• Aptamers: These are short, single-stranded DNA or RNA molecules that can fold into unique three-dimensional structures to bind to specific targets with high affinity and specificity.[15][16] Aptamer-functionalized nanoparticles offer several advantages, including smaller size, lower immunogenicity, and ease of synthesis and modification compared to antibodies.[15][16]

Experimental Protocols

Protocol 1: Preparation of SSPalm Solid Lipid Nanoparticles

This protocol describes the preparation of SSPalm nanoparticles using a modified microemulsion technique.[17]

Materials:

• Stearic Acid

• Palmitic Acid

• Podophyllotoxin (or other lipophilic drug)

• Soybean Phospholipids

• Poloxamer 188

• Acetone

• 0.01 M Hydrochloric Acid

• Deionized Water

Procedure:

• Oil Phase Preparation: Dissolve 90 mg of stearic acid and 10 mg of soybean phospholipids in 10 mL of acetone. If encapsulating a drug, dissolve the desired amount (e.g., 5 mg of podophyllotoxin) in this oil phase.

• Aqueous Phase Preparation: Prepare a 1.6% (w/v) solution of Poloxamer 188 in deionized water.

• Emulsification: Heat both the oil and aqueous phases to a temperature above the melting point of the lipids (approximately 70°C). Add the hot oil phase dropwise to the hot aqueous phase under continuous high-speed homogenization.

• Nanoparticle Formation: Quickly disperse the resulting emulsion into cold deionized water (2-4°C) under constant stirring. The rapid cooling of the lipid droplets leads to the formation of solid lipid nanoparticles.

• Purification: Purify the nanoparticle suspension by dialysis against deionized water to remove excess surfactant and unencapsulated drug.

Causality: The rapid cooling of the nanoemulsion is crucial for the formation of small and uniform nanoparticles. The surfactant (Poloxamer 188) stabilizes the newly formed nanoparticles and prevents their aggregation.

Protocol 2: Surface PEGylation of SSPalm Nanoparticles

This protocol outlines the incorporation of a PEGylated lipid during nanoparticle formulation to achieve a PEG-coated surface.

Materials:

• SSPalm Nanoparticle components (as in Protocol 1)

• 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)] (DSPE-PEG)

Procedure:

• Modified Oil Phase: In the oil phase preparation step of Protocol 1, co-dissolve a specific molar ratio of DSPE-PEG (e.g., 1-5 mol%) with the stearic and palmitic acids and soybean phospholipids.

• Follow Protocol 1: Proceed with the emulsification, nanoparticle formation, and purification steps as described in Protocol 1. The DSPE-PEG will incorporate into the lipid matrix, with the hydrophilic PEG chains orienting towards the aqueous phase, creating a PEGylated surface.[7]

Causality: The amphiphilic nature of DSPE-PEG drives its orientation at the lipid-water interface during nanoparticle formation, resulting in a stable PEG coating. The density of the PEG layer can be controlled by adjusting the molar ratio of DSPE-PEG in the initial lipid mixture.[7]

Protocol 3: Antibody Conjugation to PEGylated SSPalm Nanoparticles

This protocol describes the covalent conjugation of monoclonal antibodies to the surface of PEGylated SSPalm nanoparticles using carbodiimide chemistry.

Materials:

• PEGylated SSPalm Nanoparticles (from Protocol 2, using a carboxyl-terminated DSPE-PEG)

• Monoclonal Antibody (specific to the target receptor)

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS)

• Phosphate Buffered Saline (PBS), pH 7.4

• Quenching solution (e.g., hydroxylamine or glycine solution)

Procedure:

• Activate Carboxyl Groups: Resuspend the carboxyl-terminated PEGylated SSPalm nanoparticles in PBS. Add EDC and NHS to the nanoparticle suspension and incubate at room temperature for 15-30 minutes to activate the carboxyl groups.

• Antibody Conjugation: Add the monoclonal antibody to the activated nanoparticle suspension. Incubate for 2-4 hours at room temperature or overnight at 4°C with gentle mixing to allow for the formation of amide bonds between the activated carboxyl groups on the nanoparticle surface and the amine groups on the antibody.

• Quenching: Add the quenching solution to stop the reaction and deactivate any unreacted NHS-esters.

• Purification: Remove unconjugated antibodies and excess reagents by size exclusion chromatography or dialysis.

Causality: EDC/NHS chemistry is a widely used method for forming stable amide bonds between carboxyl and amine groups. The activation of the carboxyl groups on the PEG spacer is a critical step to ensure efficient antibody conjugation.

Protocol 4: Aptamer Functionalization of SSPalm Nanoparticles

This protocol details the functionalization of SSPalm nanoparticles with thiolated aptamers.

Materials:

• SSPalm Nanoparticles (modified with a maleimide-functionalized lipid)

• Thiolated Aptamer (specific to the target)

• PBS, pH 7.0-7.5

Procedure:

• Prepare Maleimide-Functionalized Nanoparticles: Synthesize SSPalm nanoparticles incorporating a maleimide-functionalized lipid (e.g., DSPE-PEG-Maleimide) following a similar procedure to Protocol 2.

• Aptamer Conjugation: Add the thiolated aptamer to the maleimide-functionalized nanoparticle suspension in PBS. Incubate for 2-4 hours at room temperature with gentle shaking. The maleimide groups on the nanoparticle surface will react with the thiol groups on the aptamer to form a stable thioether bond.

• Purification: Purify the aptamer-functionalized nanoparticles using size exclusion chromatography or centrifugation to remove unbound aptamers.

Causality: The specific and efficient reaction between maleimide and thiol groups at physiological pH allows for a straightforward and robust method of conjugating aptamers to the nanoparticle surface. The density of aptamers on the surface can influence the binding avidity to target cells.[18]

Characterization of Surface-Modified SSPalm Nanoparticles

Thorough characterization is essential to ensure the successful synthesis and functionalization of the nanoparticles.

Physicochemical Characterization

Parameter	Technique	Purpose	Expected Outcome for Modified SSPalm-NPs
Particle Size & Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	To determine the average hydrodynamic diameter and size distribution of the nanoparticles.[19][20][21]	A slight increase in size after surface modification. A low PDI value (<0.3) indicates a homogenous population.
Zeta Potential	Electrophoretic Light Scattering (ELS)	To measure the surface charge of the nanoparticles, which is an indicator of colloidal stability.[19][20][21]	PEGylation may slightly decrease the magnitude of the zeta potential.[19] Conjugation of charged molecules like antibodies or aptamers will alter the surface charge.
Morphology	Transmission Electron Microscopy (TEM) / Cryo-TEM / Scanning Electron Microscopy (SEM)	To visualize the shape, size, and surface morphology of the nanoparticles.[22][23][24][25][26][27]	Spherical nanoparticles should be observed. Cryo-TEM can provide insights into the internal structure.[22][23][24]
Confirmation of Surface Modification	Fourier-transform infrared spectroscopy (FTIR) / X-ray photoelectron spectroscopy (XPS)	To confirm the presence of the modifying agents (PEG, antibodies, aptamers) on the nanoparticle surface.	Appearance of characteristic peaks corresponding to the functional groups of the conjugated molecules.

Protocol 5: Characterization by Dynamic Light Scattering (DLS) and Zeta Potential

Instrumentation: Zetasizer or similar instrument.

Procedure:

• Sample Preparation: Dilute the nanoparticle suspension in an appropriate solvent (e.g., deionized water or PBS) to a suitable concentration for measurement.

• DLS Measurement:

  • Equilibrate the sample to the desired temperature (e.g., 25°C).

  • Perform the measurement to obtain the hydrodynamic diameter and PDI.

• Zeta Potential Measurement:

  • Load the diluted sample into the appropriate measurement cell.

  • Apply an electric field and measure the electrophoretic mobility to determine the zeta potential.

Causality: DLS measures the fluctuations in scattered light intensity caused by the Brownian motion of the nanoparticles to determine their size. Zeta potential measurement assesses the charge at the nanoparticle's shear plane, providing information about surface chemistry and stability.

Protocol 6: Visualization by Transmission Electron Microscopy (TEM)

Instrumentation: Transmission Electron Microscope.

Procedure:

• Sample Preparation: Place a drop of the diluted nanoparticle suspension onto a carbon-coated copper grid.

• Staining (optional): For better contrast, negative staining with a solution of phosphotungstic acid or uranyl acetate may be performed.

• Drying: Allow the grid to air dry completely.

• Imaging: Insert the grid into the TEM and acquire images at various magnifications.

Causality: The electron beam passes through the sample, and the differential scattering of electrons creates an image that reveals the morphology of the nanoparticles.

In Vitro and In Vivo Evaluation of Targeted Delivery

In Vitro Assays

• Cytotoxicity Assays: To assess the biocompatibility of the modified nanoparticles using assays like MTT or LDH on relevant cell lines.[28][29][30][31]

• Cellular Uptake Studies: To quantify the uptake of fluorescently labeled nanoparticles by target cells versus non-target cells using techniques like flow cytometry or fluorescence microscopy.[32][33][34]

• Transwell Models: To evaluate the ability of nanoparticles to cross biological barriers, such as the intestinal epithelium for oral delivery.[35]

Protocol 7: In Vitro Cellular Uptake by Flow Cytometry

Materials:

• Fluorescently labeled nanoparticles

• Target and non-target cell lines

• Cell culture medium

• Flow cytometer

Procedure:

• Cell Seeding: Seed the target and non-target cells in separate wells of a multi-well plate and allow them to adhere overnight.

• Incubation: Treat the cells with the fluorescently labeled nanoparticles at various concentrations and incubate for a defined period (e.g., 4 hours).

• Washing: Wash the cells with PBS to remove non-internalized nanoparticles.

• Cell Detachment: Detach the cells using trypsin or a cell scraper.

• Flow Cytometry Analysis: Analyze the cell suspension using a flow cytometer to quantify the fluorescence intensity per cell, which corresponds to the amount of nanoparticle uptake.

Causality: This assay provides a quantitative measure of the specificity of the targeted nanoparticles. Higher fluorescence in the target cells compared to non-target cells indicates successful targeting.

In Vivo Models

• Biodistribution Studies: To determine the accumulation of radiolabeled or fluorescently labeled nanoparticles in different organs and tissues over time in an appropriate animal model.[35][36]

• Tumor Xenograft Models: For cancer targeting, human tumor cells are implanted in immunocompromised mice.[37] The efficacy of the drug-loaded targeted nanoparticles in reducing tumor growth is then evaluated.

Visualizations

Caption: Workflow for the surface modification and evaluation of SSPalm nanoparticles.

Caption: Mechanism of targeted delivery of surface-modified SSPalm nanoparticles.

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Technical Notes & Optimization

Technical Support Center: Strategies for Reducing Cytotoxicity of 3,3'-[Dithiobis[2,1-ethanediyl(methylimino)]]bis[1-propanol] (SSPalm) Formulations

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3,3'-[Dithiobis[2,1-ethanediyl(methylimino)]]bis[1-propanol], also known as SSPalm. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address cytotoxicity issues encountered during your experiments with SSPalm-based formulations for plasmid DNA (pDNA) delivery.

Introduction to SSPalm and its Cytotoxicity

3,3'-[Dithiobis[2,1-ethanediyl(methylimino)]]bis[1-propanol] (SSPalm) is a reducible, cationic lipid-like material designed for the delivery of nucleic acids, such as plasmid DNA.[1][2] Its key feature is the disulfide bond within its structure, which is designed to be cleaved in the reducing environment of the cytoplasm, facilitating the release of the genetic payload.[1][3] However, like many cationic delivery vehicles, SSPalm formulations can exhibit cytotoxicity, which can impact experimental outcomes and their therapeutic potential. This guide will walk you through understanding the sources of this cytotoxicity and provide actionable strategies to mitigate it.

Core Concepts: Understanding the "Why" Behind Cytotoxicity

The cytotoxicity of SSPalm formulations is not solely a property of the molecule itself but is intricately linked to the overall composition and physicochemical properties of the lipid nanoparticles (LNPs) used for delivery. Key factors include:

• Cationic Nature: The positive charge of SSPalm, essential for binding negatively charged pDNA, can lead to interactions with negatively charged cell membranes, potentially causing membrane disruption and cell death.

• Formulation Components: The choice and ratio of helper lipids, such as 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) and cholesterol, significantly influence LNP stability, fusogenicity, and, consequently, cytotoxicity.[4][5][6]

• Particle Size and Surface Charge: The size and zeta potential of the LNPs affect their interaction with cells and can contribute to cytotoxic responses.

• N/P Ratio: The ratio of the nitrogen atoms in the cationic lipid (SSPalm) to the phosphate groups in the pDNA (N/P ratio) is a critical parameter that influences particle formation, transfection efficiency, and cytotoxicity.[7][8]

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section is designed in a question-and-answer format to directly address common issues and provide practical solutions.

I. Formulation-Related Cytotoxicity

Question 1: My cells are showing high levels of toxicity after transfection with my SSPalm/pDNA formulation. What is the most likely cause?

Answer: High cytotoxicity is a common challenge with cationic lipid-based transfection reagents. The primary suspect is often an excess of positive charge from the SSPalm that is not adequately shielded or balanced within the lipid nanoparticle (LNP) formulation. This can lead to significant membrane disruption. Another major factor is a suboptimal formulation, where the ratios of SSPalm to helper lipids are not ideal for your specific cell type.

Troubleshooting Steps:

• Optimize the N/P Ratio: The N/P ratio is a critical parameter. A high N/P ratio, while sometimes leading to better transfection efficiency, often correlates with increased cytotoxicity due to excess free cationic lipid.[7][8]

  • Action: Perform a dose-response experiment by varying the N/P ratio (e.g., from 2:1 to 10:1) while keeping the amount of pDNA constant. Assess both transfection efficiency and cell viability (using an MTT or similar assay) to determine the optimal balance for your cell line.

• Re-evaluate Your Helper Lipid Composition: The helper lipids DOPE and cholesterol play crucial roles in LNP stability and function.[4][5][6]

  • DOPE: Promotes endosomal escape by facilitating the transition from a bilayer to a hexagonal phase in the acidic environment of the endosome.[9][10]

  • Cholesterol: Modulates membrane fluidity and stability of the LNPs.[5][11]

  • Action: Systematically vary the molar ratios of SSPalm, DOPE, and cholesterol. Start with a commonly used ratio for similar cationic lipids, such as DOTAP:DOPE:Cholesterol at 2:1:1, and then adjust the proportions.[5] Refer to the table below for suggested starting formulations.

Table 1: Example SSPalm LNP Formulations for Optimization

Formulation ID	SSPalm (molar %)	DOPE (molar %)	Cholesterol (molar %)	Rationale
SSPalm-F1	50	25	25	Balanced formulation for initial screening.
SSPalm-F2	40	40	20	Higher DOPE content to potentially enhance endosomal escape.[4][9]
SSPalm-F3	60	20	20	Higher SSPalm content, may increase transfection but also toxicity.
SSPalm-F4	50	0	50	Investigating the effect of removing the fusogenic lipid DOPE.
SSPalm-F5	50	50	0	Investigating the effect of removing the stabilizing lipid cholesterol.

Question 2: I've optimized my lipid ratios, but the cytotoxicity is still too high. What other formulation strategies can I try?

Answer: If optimizing the core lipid composition is insufficient, you can incorporate PEGylated lipids into your formulation. This strategy, known as PEGylation, can significantly reduce cytotoxicity.

PEGylation Strategy:

• Mechanism: Polyethylene glycol (PEG) is a hydrophilic polymer that, when incorporated into the LNP surface, creates a "stealth" effect. This shields the positive charge of the cationic lipid, reducing non-specific interactions with cell membranes and serum proteins, which in turn decreases cytotoxicity.[4][12][13]

• Action: Incorporate a small percentage (e.g., 1-5 molar %) of a PEGylated lipid (e.g., DSPE-PEG) into your formulation. It's important to note that while PEGylation reduces toxicity, it can also sometimes decrease transfection efficiency by sterically hindering the interaction of the LNP with the cell surface.[14] Therefore, optimization of the PEG-lipid concentration is crucial.

Caption: Mechanism of PEGylation in reducing LNP cytotoxicity.

II. Experimental Protocol Optimization

Question 3: How can I be sure that the cytotoxicity I'm observing is from my formulation and not from the experimental procedure itself?

Answer: This is an excellent point. Several aspects of your experimental protocol can contribute to apparent cytotoxicity. It's crucial to have proper controls and to handle the cells and reagents correctly.

Troubleshooting Experimental Parameters:

• Cell Health and Density: Unhealthy or overly confluent cells are more susceptible to the stress of transfection.

  • Action: Ensure your cells are in the logarithmic growth phase and are plated at an optimal density (typically 50-80% confluency at the time of transfection).

• Incubation Time: Prolonged exposure to transfection complexes can increase cytotoxicity.

  • Action: Optimize the incubation time of the SSPalm/pDNA complexes with your cells. Try a range of times (e.g., 4, 8, 12, and 24 hours) and then replace the transfection medium with fresh culture medium.

• Serum Presence: Some transfection protocols recommend serum-free conditions during complex formation and initial incubation. While this can enhance transfection, it can also increase cytotoxicity for some cell types.

  • Action: If you are using a serum-free protocol, compare the results with a protocol that includes serum. The proteins in serum can sometimes mitigate the cytotoxic effects of cationic lipids.

• Reagent Preparation: Improperly prepared or stored reagents can lead to inconsistent and unreliable results.

  • Action: Always use high-quality, sterile reagents. Prepare fresh dilutions of SSPalm and pDNA for each experiment. Ensure that the buffers used for dilution are at the correct pH and are free of contaminants.

Question 4: I'm having trouble with my MTT assay. The results are inconsistent. What could be wrong?

Answer: The MTT assay, while widely used, can be sensitive to experimental conditions. Inconsistent results often stem from issues with the assay protocol itself.

MTT Assay Troubleshooting:

Issue	Possible Cause	Solution
High Background Signal	- Phenol red in the culture medium interfering with absorbance readings. - Microbial contamination of the cultures.	- Use phenol red-free medium during the MTT incubation step. - Regularly check cultures for contamination and maintain sterile technique.
Low Absorbance Readings	- Low cell density. - Insufficient incubation time with the MTT reagent.[15][16]	- Optimize cell seeding density. - Increase the incubation time with the MTT reagent (e.g., up to 4 hours), ensuring formazan crystals are visible.[15][16]
Incomplete Solubilization of Formazan Crystals	- Inadequate mixing or insufficient volume of the solubilization solution.	- Ensure complete mixing by gentle pipetting or shaking.[17] - Use an appropriate solubilization solution (e.g., DMSO or an SDS-HCl solution).[18]

Detailed Experimental Protocols

Protocol 1: Formulation of SSPalm/pDNA Lipid Nanoparticles (LNP) by Microfluidic Mixing

This protocol describes the formulation of SSPalm-based LNPs using a microfluidic device, which allows for rapid and reproducible mixing.[2][19]

Materials:

• 3,3'-[Dithiobis[2,1-ethanediyl(methylimino)]]bis[1-propanol] (SSPalm)

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

• Cholesterol

• DSPE-PEG (optional)

• Plasmid DNA (pDNA)

• Ethanol (200 proof)

• Citrate buffer (e.g., 25 mM, pH 4.0)

• Phosphate-buffered saline (PBS), pH 7.4

• Microfluidic mixing device and cartridges

• Syringe pumps

Procedure:

• Prepare Lipid Stock Solutions: Dissolve SSPalm, DOPE, cholesterol, and DSPE-PEG (if used) in ethanol to create individual stock solutions (e.g., 10 mg/mL).

• Prepare the Lipid Mixture: In a sterile glass vial, combine the lipid stock solutions at the desired molar ratio. Add ethanol to achieve the final desired total lipid concentration.

• Prepare the pDNA Solution: Dilute the pDNA stock in the citrate buffer to the desired concentration.

• Set up the Microfluidic System: Prime the microfluidic device according to the manufacturer's instructions.

• Formulate the LNPs: Load the lipid mixture (in ethanol) and the pDNA solution (in citrate buffer) into separate syringes and place them on the syringe pumps. Set the flow rates to achieve the desired ratio of aqueous to organic phase (typically 3:1).

• Collect and Dialyze: Collect the LNP solution from the outlet of the microfluidic chip. To remove the ethanol and raise the pH, dialyze the LNP solution against PBS (pH 7.4) overnight at 4°C using an appropriate molecular weight cutoff dialysis membrane.[12]

• Characterize the LNPs: Before use, characterize the LNPs for size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS). Determine the pDNA encapsulation efficiency using a fluorescent dye-based assay (e.g., Quant-iT PicoGreen).[17]

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• 8. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - TW [thermofisher.com]
• 9. kinampark.com [kinampark.com]
• 10. Effect of Cholesterol Content of Lipid Composition in mRNA-LNPs on the Protein Expression in the Injected Site and Liver After Local Administration in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Preparation and Characterization of Lipid Nanoparticles Co-loaded With DNA and Nitro-Oleic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Development of lipid nanoparticles and liposomes reference materials (II): cytotoxic profiles - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. precigenome.com [precigenome.com]
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• 19. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]

Technical Support Center: Optimizing Endosomal Escape of SSPalm-based Carriers

Welcome to the technical support center for our innovative SSPalm (SS-cleavable and pH-activated lipid-like material) carriers. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshoot common issues encountered during the development and application of SSPalm-based delivery systems. Our goal is to empower you with the knowledge to maximize the cytosolic delivery of your nucleic acid cargo by optimizing endosomal escape.

Understanding the SSPalm Mechanism

SSPalm-based carriers are sophisticated non-viral vectors designed for the efficient intracellular delivery of nucleic acids like siRNA and mRNA.[1][2] Their design incorporates two key functionalities to overcome the endosomal barrier:

• pH-Activated Endosomal Disruption: SSPalm lipids contain tertiary amine head groups.[3] In the neutral pH of the bloodstream, the carrier maintains a relatively neutral charge. However, upon internalization into the acidic environment of the endosome (pH 5.5-6.5), these amines become protonated.[3][4] This positive charge facilitates interaction with the negatively charged endosomal membrane, leading to membrane destabilization and promoting the escape of the carrier and its cargo into the cytoplasm.[3][5][6]

• Reductive Cleavage for Cargo Release: The core structure of SSPalm includes a disulfide bond. Once in the reducing environment of the cytoplasm, this bond is cleaved, leading to the degradation of the carrier and the efficient release of the nucleic acid payload.[3][5]

Below is a diagram illustrating the intracellular journey of an SSPalm-based lipid nanoparticle (LNP).

Caption: Intracellular trafficking of SSPalm-based LNPs.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pKa for an SSPalm-based LNP formulation?

A1: The apparent pKa of the LNP is a critical parameter for efficient endosomal escape. A pKa in the range of 6.2-6.5 is generally considered optimal.[7] This ensures that the LNP remains relatively neutral at physiological pH (7.4) to minimize toxicity and off-target interactions, while becoming sufficiently protonated in the acidic endosome to drive membrane disruption.[4][6] The pKa can be fine-tuned by adjusting the lipid composition of the formulation.[3]

Q2: How do helper lipids like DOPE and DOPC influence endosomal escape?

A2: Helper lipids are crucial for the fusogenic properties of the LNP. Dioleoylphosphatidylethanolamine (DOPE) is known to adopt a non-lamellar, inverted hexagonal phase in acidic environments, which promotes membrane fusion and enhances endosomal escape.[7][8] Dioleoylphosphatidylcholine (DOPC) can also be used, but the optimal choice and ratio of helper lipids may depend on the specific SSPalm derivative and the cargo being delivered.[9]

Q3: Can I co-deliver siRNA and mRNA using SSPalm carriers?

A3: Yes, co-formulating siRNA and mRNA in a single SSPalm LNP is feasible and has been shown to enhance the efficacy of both drugs.[10] The presence of one type of RNA can act as a "helper" for the other, improving overall delivery and release.[10]

Q4: What are the differences between SSPalm derivatives like ssPalmO and ssPalmE?

A4: The hydrophobic scaffold of the SSPalm lipid can be modified to alter its properties. For example, ssPalmO incorporates an oleic acid scaffold and has been shown to have anti-inflammatory characteristics.[1] ssPalmE, with a vitamin E scaffold, has been found to be highly immune-stimulative, making it a candidate for vaccine applications.[1][11][12] The choice of derivative should be guided by the therapeutic application.

Troubleshooting Guide

This section addresses common problems encountered during experiments with SSPalm-based carriers.

Problem 1: Low Transfection Efficiency or Gene Knockdown

Low transfection efficiency is a frequent challenge and can stem from multiple factors.[13][14] The following decision tree can help diagnose the issue.

Caption: Troubleshooting workflow for low transfection efficiency.

Detailed Causality and Solutions:

• Suboptimal LNP Formulation: The ratio of SSPalm, helper lipid, cholesterol, and PEG-lipid is critical.[3][9][11] An incorrect ratio can lead to poor encapsulation, instability, or inefficient membrane fusion.

  • Solution: Systematically vary the molar ratios of the lipid components. For example, the optimal composition for siRNA delivery with ssPalmO-Phe was found to be ssPalmO-Phe/Cholesterol = 70/30 with 1.5% DMG-PEG2000.[3] Start with published ratios and optimize for your specific SSPalm derivative and cell type.

• Poor LNP Characteristics: Large particle size (>200 nm) or a high polydispersity index (PDI > 0.2) can hinder cellular uptake. Low encapsulation efficiency means less cargo is delivered per particle.

  • Solution: Ensure proper mixing during formulation, for example, by using a microfluidic mixer.[15] Verify particle size and PDI using Dynamic Light Scattering (DLS). Measure encapsulation efficiency using an assay like the RiboGreen assay.[16]

• Inefficient Endosomal Escape: This is a major bottleneck.[17][18] If the LNP enters the cell but remains trapped in the endosome, the cargo will be degraded.

  • Solution: Confirm the endosomal escape capability of your formulation using a direct assay. The hemolysis assay is a good indicator of pH-dependent membrane disruption.[3] If escape is low, consider increasing the proportion of the SSPalm lipid or switching to a more fusogenic helper lipid like DOPE.[8][9]

Problem 2: High Cytotoxicity

Cell death after transfection can obscure results and indicates a problem with the formulation or protocol.[13][19]

• Causes & Solutions:

  • High Cationic Charge: At neutral pH, an improperly formulated SSPalm LNP might carry a slight positive charge, leading to membrane disruption and toxicity.

    • Solution: Measure the zeta potential of your LNPs at pH 7.4. It should be close to neutral. Adjust the formulation to achieve this.

  • High LNP Concentration: Too high a dose of LNPs can be toxic to cells.

    • Solution: Perform a dose-response experiment to find the optimal concentration that maximizes transfection while minimizing toxicity. Start with a low dose and titrate upwards.

  • Sensitive Cell Type: Primary cells are often more sensitive to transfection reagents than immortalized cell lines.[14]

    • Solution: Reduce the incubation time of the LNPs with the cells (e.g., 4-6 hours) before replacing the medium.[13] Ensure the use of a serum-containing medium during transfection, as this can mitigate toxicity for some reagents.[19]

Data Summary: LNP Composition and Efficacy

The following table summarizes data from studies on different SSPalm formulations, highlighting the impact of composition on knockdown efficiency.

SSPalm Derivative	Lipid Composition (molar ratio)	Cargo	Target	Knockdown Efficiency	Reference
ssPalmO-Phe	ssPalmO-Phe/Chol/DMG-PEG2000 = 70/30/1.5	siRNA	Factor VII	~85%	[3]
ssPalmE-P4C2	ssPalm/Chol = 70/30	siRNA	Factor VII	~85%	[3]
ssPalmO-Ben	ssPalm/Chol = 70/30	siRNA	Factor VII	~40%	[3]

This data illustrates that the self-degradable phenyl ester linker in ssPalmO-Phe significantly improves knockdown efficiency compared to the non-degradable benzyl ester in ssPalmO-Ben, likely due to enhanced cargo release.[3]

Experimental Protocols

Protocol 1: pH-Dependent Hemolysis Assay

This assay serves as an index of endosomal escape efficiency by measuring the ability of LNPs to disrupt red blood cell (RBC) membranes in a pH-dependent manner.[3]

Materials:

• Freshly collected mouse or human red blood cells (RBCs)

• Phosphate-buffered saline (PBS)

• Phosphate buffered saline with malic acid (PMBS), adjusted to pH 5.5, 6.5, and 7.4

• SSPalm LNP suspension

• 1% Triton X-100 solution (Positive Control)

• Centrifuge, 96-well plate, plate reader (540 nm)

Procedure:

• Prepare RBCs: Collect whole blood in the presence of an anticoagulant. Wash the RBCs three times with cold PBS by centrifugation (e.g., 400 x g for 5 min) and resuspension. After the final wash, resuspend the RBC pellet in PBS to obtain a 2% (v/v) RBC suspension.

• Set up the Assay: In a 96-well plate, add your LNP samples diluted in the different pH PMBS buffers to achieve the desired final concentration.

• Controls:

  • Negative Control (0% Hemolysis): RBCs in PMBS buffer alone.

  • Positive Control (100% Hemolysis): RBCs in PMBS buffer with 1% Triton X-100.

• Incubation: Add the 2% RBC suspension to each well. Incubate the plate at 37°C for 1 hour.

• Centrifugation: Centrifuge the plate at 800 x g for 10 minutes to pellet intact RBCs.

• Measurement: Carefully transfer the supernatant to a new 96-well plate. Measure the absorbance of the supernatant at 540 nm, which corresponds to the amount of released hemoglobin.

• Calculation: % Hemolysis = [(Abs_sample - Abs_neg_control) / (Abs_pos_control - Abs_neg_control)] * 100

Expected Outcome: A successful SSPalm formulation will show significantly higher hemolysis at pH 5.5 and 6.5 compared to pH 7.4, mimicking the pH-dependent disruption of the endosomal membrane.

Protocol 2: Calcein Leakage Assay (Liposome Model)

This assay uses fluorescent dye-loaded liposomes that mimic the endosomal membrane to quantify membrane disruption.[20]

Materials:

• Calcein dye

• Lipids for forming large unilamellar vesicles (LUVs), e.g., POPC, cholesterol, and an anionic lipid like POPS to mimic the endosomal membrane.

• Size exclusion chromatography column (e.g., Sephadex G-50)

• SSPalm LNP suspension

• Lysis buffer (e.g., 1% Triton X-100)

• Fluorometer

Procedure:

• Prepare Calcein-Loaded LUVs: Prepare LUVs using the thin-film hydration method. Hydrate the lipid film with a high concentration of calcein solution (e.g., 50-100 mM), where its fluorescence is self-quenched.

• Purify LUVs: Remove unencapsulated calcein by passing the LUV suspension over a size exclusion column.

• Assay Setup: Dilute the purified calcein-loaded LUVs in a buffer at the desired pH (e.g., pH 5.5).

• Measurement: Place the LUV suspension in a cuvette in a fluorometer. Record the baseline fluorescence (F_initial).

• Add LNPs: Add the SSPalm LNP formulation to the cuvette and monitor the increase in fluorescence over time as calcein is released and its self-quenching is relieved (F_t).

• Maximum Fluorescence: After the reaction plateaus or at the endpoint, add lysis buffer to disrupt all LUVs and release all entrapped calcein. Record the maximum fluorescence (F_max).

• Calculation: % Leakage = [(F_t - F_initial) / (F_max - F_initial)] * 100

Expected Outcome: Effective SSPalm formulations will induce a rapid increase in calcein fluorescence at acidic pH, indicating efficient disruption of the model endosomal membrane.

References

• Achieving Endo/Lysosomal Escape Using Smart Nanosystems for Efficient Cellular Delivery. Molecules.

• Quantitating Endosomal Escape of a Library of Polymers for mRNA Delivery. ACS Chemical Biology. URL: [Link]

• Delivery of Oligonucleotides Using a Self-Degradable Lipid-Like Material. MDPI. URL: [Link]

• Development of an SS-Cleavable pH-Activated Lipid-Like Material (ssPalm) as a Nucleic Acid Delivery Device. Biological and Pharmaceutical Bulletin. URL: [Link]

• A Flow Cytometric Method to Quantify the Endosomal Escape of a Protein Toxin to the Cytosol of Target Cells. JoVE. URL: [Link]

• Unravelling cytosolic delivery of endosomal escape peptides with a quantitative endosomal escape assay (SLEEQ). bioRxiv. URL: [Link]

• Tracking the Endosomal Escape: A Closer Look at Calcein and Related Reporters.

• Recent advances in siRNA delivery mediated by lipid-based nanoparticles. Journal of Controlled Release. URL: [Link]

• An Ionizable Lipid Material with a Vitamin E Scaffold as an mRNA Vaccine Platform for Efficient Cytotoxic T Cell Responses. ACS Nano. URL: [Link]

• An Ionizable Lipid Material with a Vitamin E Scaffold as an mRNA Vaccine Platform for Efficient Cytotoxic T Cell Responses. ACS Nano. URL: [Link]

• Investigating the Design of ssPalmO-Derived Lipid Nanoparticles for mRNA Delivery Applications Using Molecular Dynamics Simulations. ACS Nano. URL: [Link]

• Development of a Ready-to-Use-Type RNA Vaccine Carrier Based on an Intracellular Environment-Responsive Lipid-like Material with Immune-Activating Vitamin E Scaffolds. Pharmaceutics. URL: [Link]

• Examining the Impact of Storage Conditions on the Stability of a Liquid Formulation of mRNA-Loaded Lipid Nanoparticles. Pharmaceutics. URL: [Link]

• Development of an SS-Cleavable pH-Activated Lipid-Like Material (ssPalm) as a Nucleic Acid Delivery Device.
• Strategies to enhance the endosomal escape of LNP by optimizing other lipids and adding auxiliaries.
• Ready-to-Use-Type Lyophilized Lipid Nanoparticle Formulation for the Postencapsulation of Messenger RNA.

• Design and screening of novel endosomal escape compounds that enhance functional delivery of oligonucleotides in vitro. Molecular Therapy - Nucleic Acids. URL: [Link]

• Endosomal escape mechanisms of extracellular vesicle-based drug carriers: lessons for lipid nanoparticle design. Journal of Extracellular Vesicles. URL: [Link]

• Mechanism of pH-sensitive Amphiphilic Endosomal Escape of Ionizable Lipid Nanoparticles for Cytosolic Nucleic Acid Delivery. Pharmaceutical Research. URL: [Link]

• Strategies to improve the endosomal escape ability of some nanocarriers.
• Troubleshooting Transfection: Common Problems and Solutions. Yeasen.

• Development of an SS-Cleavable pH-Activated Lipid-Like Material (ssPalm) as a Nucleic Acid Delivery Device. J-Stage. URL: [Link]

• Improving endosomal escape of lipid nanoparticles. Phospholipid Research Center.
• Troubleshooting Low Transfection Rates in Primary Cells.
• Lipid Nanoparticle Formulations for Enhanced Co-delivery of siRNA and mRNA. Molecular Therapy.

• Endosomal escape of RNA therapeutics: How do we solve this rate-limiting problem?. Wiley Interdisciplinary Reviews: RNA. URL: [Link]

• Comparison of transfection efficiency. a) Transfection efficiency of the LNPssPalms against various cell lines.

• Lipid-based systemic delivery of siRNA. Biochimica et Biophysica Acta (BBA) - Biomembranes. URL: [Link]

• Troubleshooting Tips.
• Transfection efficiency of the LNPssPalm and other transfection...
• Endosomal Escape of Lipid Nanoparticles: Novel Insights Using Reflectivity Techniques. YouTube.
• Enhancing Endosomal Escape and Applications to Extrahep

• Strategies and mechanisms for endosomal escape of therapeutic nucleic acids. Current Opinion in Chemical Biology. URL: [Link]

• Scalable mRNA and siRNA Lipid Nanoparticle Production Using a Parallelized Microfluidic Device. ACS Nano.
• Strategies for Successful Formulation Development of Lipid- Based RNA Delivery and Vaccines. Sigma-Aldrich.

• Endo/Lysosomal-Escapable Lipid Nanoparticle Platforms for Enhancing mRNA Delivery in Cancer Therapy. MDPI. URL: [Link]

• Modification of Lipid-Based Nanoparticles: An Efficient Delivery System for Nucleic Acid-Based Immunotherapy. Pharmaceutics. URL: [Link]

• Comprehensive Evaluation of the Toxicity and Biosafety of Plasma Polymerized Nanoparticles. MDPI. URL: [Link]

• Endosomal Escape of Lipid Nanoparticles: A Perspective on the Literature Data. Molecular Therapy. URL: [Link]

• Rational Design of Lipid Nanoparticles: Overcoming Physiological Barriers for Selective Intracellular mRNA Delivery. Advanced Materials. URL: [Link]

• Optimization of a lipid nanoparticle-based protocol for RNA transfection into primary mononuclear phagocytes. Nature Communications. URL: [Link]

• Long-term stability and immunogenicity of lipid nanoparticle COVID-19 mRNA vaccine is affected by particle size.

• Standardizing a Protocol for Streamlined Synthesis and Characterization of Lipid Nanoparticles to Enable Preclinical Research and Education. Journal of Visualized Experiments. URL: [Link]

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• 1. Development of an SS-Cleavable pH-Activated Lipid-Like Material (ssPalm) as a Nucleic Acid Delivery Device - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Recent advances in siRNA delivery mediated by lipid-based nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Endosomal escape mechanisms of extracellular vesicle-based drug carriers: lessons for lipid nanoparticle design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Investigating the Design of ssPalmO-Derived Lipid Nanoparticles for mRNA Delivery Applications Using Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
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• 20. researchgate.net [researchgate.net]

Technical Support Center: Strategies to Enhance the Stability of Dithiol-Containing Liposomes

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to address the unique stability challenges associated with dithiol-containing liposomes. Our focus is on providing not just solutions, but also the underlying scientific principles to empower your experimental design and interpretation.

Introduction

Dithiol-containing liposomes are powerful tools in drug delivery and diagnostics, primarily utilized for their ability to covalently bind to target molecules, such as maleimide-functionalized proteins or cell surfaces, via thiol-maleimide ligation.[1][2] The exposed sulfhydryl (-SH) groups are, however, highly susceptible to oxidation, which represents the primary challenge to their stability. This guide will walk you through the common issues encountered during the formulation, purification, and storage of these liposomes and provide scientifically-grounded strategies to maintain their integrity and reactivity.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of instability in dithiol-containing liposome preparations? The primary cause of instability is the oxidation of surface thiol (-SH) groups. This oxidation leads to the formation of disulfide bonds (-S-S-) between individual liposomes, resulting in irreversible cross-linking and aggregation.[3][4] This process is accelerated by the presence of dissolved oxygen, trace metal ions, and alkaline pH conditions.[4]

Q2: Why is my dithiol liposome suspension aggregating over time? Aggregation is the most common manifestation of instability and is almost always due to the formation of intermolecular disulfide bonds, as described above. Other contributing factors can include insufficient surface charge leading to low electrostatic repulsion, high liposome concentration, or storage at an inappropriate temperature.[5][6]

Q3: What is the ideal pH for working with and storing dithiol liposomes? There is a trade-off between thiol reactivity and stability. While thiol-maleimide conjugation is often more efficient at a slightly alkaline pH (7.5-8.5), these conditions also promote rapid thiol oxidation. For storage and general handling, maintaining a pH between 6.5 and 7.4 is a good compromise. To completely inhibit oxidation, a pH at or below 4 can be used, as this keeps the thiols in their protonated state, but this may not be suitable for all encapsulated cargoes or downstream applications.[6][7]

Q4: Should I freeze my dithiol liposome suspension for long-term storage? No. As a general rule, liposome suspensions should not be frozen. The formation of ice crystals can fracture the lipid bilayers, leading to changes in size distribution and leakage of the encapsulated contents upon thawing.[8] Refrigeration at 4-8°C is the recommended practice for aqueous suspensions. For long-term storage, lyophilization (freeze-drying) with appropriate cryoprotectants is the preferred method.

Q5: What is the difference between TCEP and DTT for maintaining a reduced state? Tris(2-carboxyethyl)phosphine (TCEP) and dithiothreitol (DTT) are both reducing agents used to prevent or reverse disulfide bond formation. TCEP is often preferred because it is thiol-free and therefore will not compete in subsequent thiol-specific reactions.[9][10] It is also more stable, odorless, and effective over a broader pH range compared to DTT, whose reducing power is limited to pH values above 7.[10][11]

Core Instability Mechanisms

The stability of dithiol-containing liposomes is governed by the redox state of the surface sulfhydryl groups. Understanding the pathways that lead to their degradation is key to designing effective stabilization strategies.

Caption: Primary instability pathway for dithiol-containing liposomes.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Problem 1: My liposome suspension shows visible aggregation or a significant increase in particle size as measured by DLS.

• Possible Cause 1: Oxidation of Thiol Groups

  • Explanation: This is the most likely cause. Reactive thiolate anions (-S⁻), which are more prevalent at higher pH, react with oxygen to form disulfide bonds (-S-S-) that cross-link separate liposomes.[4]

  • Recommended Solutions:

    • Work in an Inert Environment: Prepare all buffers and conduct all post-preparation steps (e.g., purification, aliquoting) under a gentle stream of an inert gas like nitrogen or argon. Use buffers that have been thoroughly degassed by sparging with inert gas or by multiple freeze-pump-thaw cycles.[4][12]

    • Control pH: Ensure the pH of your final liposome suspension is between 6.5 and 7.4. Avoid alkaline conditions unless immediately proceeding with a conjugation reaction.[6][13]

    • Add a Chelating Agent: Incorporate 0.5-1.0 mM Ethylenediaminetetraacetic acid (EDTA) into all your buffers. EDTA sequesters divalent metal ions (like Cu²⁺) that can catalyze thiol oxidation.[4]

    • Include a Reducing Agent: For storage or during lengthy procedures, add a small concentration (0.1-0.5 mM) of a non-thiol reducing agent like TCEP to maintain the thiols in their reduced state.[9][11]

• Possible Cause 2: Insufficient Electrostatic or Steric Stabilization

  • Explanation: If the zeta potential of the liposomes is close to neutral (between -15 mV and +15 mV), the natural van der Waals attractive forces can overcome the weak electrostatic repulsion, leading to aggregation.[14][15] This is independent of disulfide bond formation but can be exacerbated by it.

  • Recommended Solutions:

    • Incorporate Charged Lipids: If your formulation allows, include a small molar percentage (1-5 mol%) of a charged lipid (e.g., DPPG, DOTAP) to increase the magnitude of the zeta potential and enhance electrostatic repulsion.[16]

    • Optimize PEGylation: Ensure sufficient density of PEGylated lipids on the surface to provide a steric barrier against aggregation. A common starting point is 5 mol%, but this may require optimization.

• Possible Cause 3: High Liposome Concentration

  • Explanation: At high concentrations, the probability of collision between liposomes increases, which can promote both aggregation and fusion.

  • Recommended Solutions:

    • Dilute the Suspension: Store liposomes at a lower lipid concentration. Perform concentration-dependent stability studies to find the optimal concentration for your formulation.

    • Gentle Handling: Avoid vigorous vortexing or sonication after formation, as this can induce aggregation. Gentle inversion is sufficient for mixing.

Problem 2: My dithiol liposomes show low or no reactivity in a conjugation assay (e.g., with maleimide).

• Possible Cause 1: Thiol Groups Have Oxidized to Disulfides

  • Explanation: The liposomes may appear physically stable (no aggregation), but the surface thiols could have formed intra-liposomal disulfide bonds or disulfides with other small molecules in the buffer (like cysteine), rendering them unavailable for conjugation.

  • Recommended Solutions:

    • Quantify Free Thiols: Before every conjugation experiment, quantify the concentration of available thiol groups using Ellman's Assay (see Protocol 2). A significant decrease from the theoretical value indicates oxidation.[1][17]

    • Pre-reduce Before Use: Briefly incubate the liposome suspension with a 5-10 fold molar excess of TCEP for 15-30 minutes at room temperature to reduce any formed disulfide bonds. Note: TCEP does not need to be removed prior to maleimide conjugation.[10][11] Do not use DTT if you are conjugating to a maleimide, as the DTT will react with it.

• Possible Cause 2: Incorrect pH for Conjugation

  • Explanation: The thiol-maleimide reaction proceeds via the nucleophilic attack of the thiolate anion (-S⁻) on the maleimide double bond. The concentration of the reactive thiolate is pH-dependent (pKa of cysteine thiol is ~8.3). If the pH is too low (e.g., < 7), the reaction rate will be very slow.

  • Recommended Solutions:

    • Adjust Reaction pH: Perform the conjugation reaction in a buffer with a pH between 7.2 and 8.0.

    • Balance Reactivity and Stability: While a higher pH speeds up the reaction, it also accelerates oxidation. For reactions longer than 1-2 hours, it is crucial to work under an inert atmosphere even during the conjugation step.

Troubleshooting Decision Tree for Liposome Aggregation

Caption: Decision tree for troubleshooting aggregation of dithiol liposomes.

Key Experimental Protocols

Protocol 1: Preparation of Dithiol-Containing Liposomes

This protocol describes a standard thin-film hydration method followed by extrusion to produce unilamellar vesicles. This example uses DSPE-PEG(2000)-SH.

• Lipid Film Formation:

  • In a round-bottom flask, combine your lipids in the desired molar ratio (e.g., DSPC:Cholesterol:DSPE-PEG-SH at 55:40:5).

  • Dissolve the lipid mixture in a suitable organic solvent (e.g., chloroform or a chloroform:methanol mixture).

  • Remove the solvent using a rotary evaporator under vacuum to form a thin, uniform lipid film on the flask wall. The water bath temperature should be above the phase transition temperature (Tₘ) of the lipid with the highest Tₘ.

  • Place the flask under high vacuum for at least 2 hours (or overnight) to remove any residual solvent.

• Hydration:

  • Prepare your hydration buffer (e.g., HEPES-buffered saline, pH 6.5, containing 1 mM EDTA). Ensure the buffer is degassed by sparging with nitrogen or argon for at least 30 minutes.

  • Warm the hydration buffer to a temperature above the lipid Tₘ.

  • Add the warm, degassed buffer to the lipid film and hydrate for 1 hour with gentle rotation. The flask should be blanketed with inert gas and sealed. This will form multilamellar vesicles (MLVs).

• Size Reduction (Extrusion):

  • Assemble a mini-extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm). Heat the extruder block to a temperature above the Tₘ.

  • Load the MLV suspension into one of the extruder syringes.

  • Pass the suspension back and forth through the membrane for an odd number of passes (e.g., 21 times). This will produce large unilamellar vesicles (LUVs) with a more uniform size distribution.

• Purification and Storage:

  • Remove any unencapsulated material or non-incorporated lipids via size exclusion chromatography (SEC) using a Sepharose CL-4B or similar column. Equilibrate and elute the column with degassed buffer (pH 6.5-7.0, with EDTA).

  • Collect the liposome-containing fractions.

  • Store the final suspension at 4-8°C in a sealed vial with the headspace flushed with nitrogen or argon.[8]

Protocol 2: Quantification of Surface Thiol Groups (Ellman's Assay)

This assay uses 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB) to quantify free sulfhydryl groups.[1][18]

• Reagent Preparation:

  • Reaction Buffer: 0.1 M sodium phosphate buffer, pH 8.0, containing 1 mM EDTA.

  • DTNB Solution: Dissolve 4 mg of DTNB in 1 mL of the Reaction Buffer. Prepare this solution fresh.

  • Cysteine Standards: Prepare a 1.5 mM stock solution of L-cysteine in the Reaction Buffer. Create a standard curve by serially diluting this stock to concentrations ranging from 0 to 1.5 mM.

• Assay Procedure:

  • In a 96-well plate or cuvettes, add 50 µL of the DTNB solution to 1 mL of Reaction Buffer.

  • Add a known volume of your liposome sample (e.g., 100 µL) to the DTNB/buffer mixture. For the blank, use 100 µL of liposome-free buffer. For the standard curve, add 100 µL of each cysteine standard.

  • Mix gently and incubate at room temperature for 15 minutes, protected from light.

  • Measure the absorbance at 412 nm using a spectrophotometer.

• Calculation:

  • Subtract the absorbance of the blank from your sample and standard readings.

  • Plot the absorbance of the cysteine standards versus their molar concentration to generate a standard curve.

  • Determine the concentration of thiols in your liposome sample using the linear equation from the standard curve. Alternatively, use the Beer-Lambert law (A = εcl), where A is the absorbance, ε is the molar extinction coefficient of the product TNB²⁻ (14,150 M⁻¹cm⁻¹ at pH 8.0), c is the molar concentration, and l is the path length in cm.[19]

Protocol 3: Assessing Liposome Physical Stability

This protocol uses Dynamic Light Scattering (DLS) and Zeta Potential measurements to monitor stability over time.[20]

• Sample Preparation:

  • Prepare your final, purified dithiol liposome formulation under optimal conditions (degassed buffer, pH 6.5-7.0, with EDTA and optional TCEP).

  • Divide the sample into aliquots for analysis at different time points (e.g., T=0, 24h, 48h, 1 week, 1 month).

  • Store the aliquots under the desired storage condition (e.g., 4°C, protected from light, under argon).

• DLS and Zeta Potential Measurement:

  • At each time point, allow an aliquot to equilibrate to the instrument's operating temperature (typically 25°C).

  • Dilute the sample appropriately with the storage buffer to a suitable concentration for DLS measurement (this prevents multiple scattering effects).

  • Measure the Z-average hydrodynamic diameter and the Polydispersity Index (PDI). An increase in Z-average and PDI over time indicates aggregation.[21]

  • Using the same instrument (if equipped), measure the zeta potential. A significant shift towards 0 mV may indicate changes in the surface chemistry or the onset of instability.[15]

• Data Analysis:

  • Plot the Z-average diameter and PDI as a function of time. A stable formulation will show minimal changes in these parameters over the course of the study. Define a stability threshold (e.g., a <20% change in size) based on your application's requirements.

Data Summary Tables

Table 1: Comparison of Common Reducing Agents for Thiol Stabilization

Feature	Dithiothreitol (DTT)	Tris(2-carboxyethyl)phosphine (TCEP)
Mechanism	Thiol-disulfide exchange	Phosphine-based reduction
Contains Thiols?	Yes	No
Effective pH Range	> 7.0[11]	1.5 - 8.5[11]
Stability in Air	Prone to oxidation	More resistant to oxidation[11]
Odor	Strong, unpleasant	Odorless[11]
Interference	Reacts with maleimides and alkylating agents	Does not react with maleimides[10]
Primary Use Case	General protein reduction	Maintaining reduction during thiol-specific conjugation; Mass spectrometry

Table 2: Recommended Storage Conditions for Dithiol-Containing Liposomes

Parameter	Recommended Condition	Rationale
Temperature	4 - 8 °C (Refrigerated)[8]	Prevents freezing-induced damage and slows hydrolytic degradation of lipids.
Atmosphere	Inert (Nitrogen or Argon)	Minimizes exposure to oxygen, the primary driver of thiol oxidation.[4][12]
pH	6.5 - 7.0	Balances thiol stability (protonated state) with preventing acid-catalyzed lipid hydrolysis.[6]
Light	Protected from light (Amber vial)	Prevents photo-oxidation of unsaturated lipids.
Additives	1 mM EDTA, 0.1-0.5 mM TCEP	Chelates catalytic metal ions and actively maintains a reducing environment.[4][11]

References

[2] Xiong, X. B., et al. (2014). Enhanced cellular uptake of maleimide-modified liposomes via thiol-mediated transport. International Journal of Nanomedicine, 9, 2635–2647.

[17] Singh, R. (2016). Estimation of Free Thiols and Disulfide Bonds Using Ellman's Reagent. ResearchGate.

[18] Van Horn, D., & Bulaj, G. (n.d.). A Protocol for the Determination of Free Thiols. University of Utah.

[8] Avanti Polar Lipids. (n.d.). How Should I Store My Liposomes? Retrieved from [Link]

[3] ResearchGate. (2020). Possible schemes of oxidation of the surface thiol groups and expected... [Image]. Retrieved from [Link]

[22] Matile, S., et al. (2022). Thiol-mediated uptake of phosphorothioate liposomes, visualized with fluorescent flippers. Chemical Science, 13(40), 11931-11937.

[23] Interchim. (n.d.). Quantitation of sulfhydryls DTNB, Ellman's reagent.

[19] Mishanina, T. V., et al. (2015). Quantification of Thiols and Disulfides. Methods in Enzymology, 554, 199-216.

[7] ResearchGate. (n.d.). Influence of pH on liposome stability. [Image]. Retrieved from [Link]

[5] BenchChem. (2025). How to prevent aggregation during nanoparticle functionalization.

[14] Taylor, T. M., et al. (2018). Determination of pH Effects on Phosphatidyl-Hydroxytyrosol and Phosphatidyl-Tyrosol Bilayer Behavior. Molecules, 23(11), 2948.

[16] Zahednezhad, F., et al. (2021). Surface Functionalization and Targeting Strategies of Liposomes in Solid Tumor Therapy: A Review. Pharmaceutics, 13(2), 269.

[9] ResearchGate. (2021). What are the advantages of TCEP compared to dithiothreitol (DTT) and β mercaptoethanol?

[10] Proteomics and Mass Spectrometry Core Facility. (2014). TCEP or DTT?

[20] Malvern Panalytical. (2021). Characterizing Liposomes with DLS and Zeta Potential: Tools for Drug Delivery.

[25] Liu, Z., et al. (2014). Reducing agents affect inhibitory activities of compounds: Results from multiple drug targets. Journal of Enzyme Inhibition and Medicinal Chemistry, 29(5), 633-639.

[26] Holland, G. P., et al. (2017). Thiol-Triggered Release of Intraliposomal Content from Liposomes Made of Extremophile-Inspired Tetraether Lipids. Bioconjugate Chemistry, 28(8), 2154-2161.

[27] Kaur, H., & Nagpal, M. (1987). Stability of liposomes on long term storage. Journal of Microencapsulation, 4(4), 335-341.

[28] Thermo Fisher Scientific. (n.d.). Protein Denaturing and Reducing Agents.

[29] BenchChem. (2025). best practices for storage and handling of Thiol-PEG6-alcohol.

[6] ResearchGate. (2016). How to prevent disulfide bond scrambling?

[13] Das, S., et al. (2014). Effect of pH on colloidal stability of liposome. ResearchGate.

[30] Lim, H. J., et al. (2021). Post-Processing Techniques for the Improvement of Liposome Stability. Pharmaceutics, 13(7), 1023.

[4] BenchChem. (2025). Technical Support Center: Preventing Disulfide Bond Formation After Deprotection.

[31] Ulrich, K., & Jakob, U. (2019). The role of thiols in antioxidant systems. Free Radical Biology and Medicine, 140, 14-27.

[32] Valdecantos, M. P., et al. (2012). Liposomal Antioxidants for Protection against Oxidant-Induced Damage. Oxidative Medicine and Cellular Longevity, 2012, 174782.

[33] Wells, J., et al. (2017). Reversible and irreversible aggregation of magnetic liposomes. Soft Matter, 13(45), 8549-8559.

[34] Ahmad, A., et al. (2022). The Effect of Liposomal Diallyl Disulfide and Oxaliplatin on Proliferation of Colorectal Cancer Cells: In Vitro and In Silico Analysis. Pharmaceuticals, 15(2), 126.

[35] Connor, J., et al. (1984). pH-dependent stability and fusion of liposomes combining protonatable double-chain amphiphiles with phosphatidylethanolamine. Biochemistry, 23(15), 3443-3451.

[36] Scherer, P., et al. (2021). Protective Effects of Natural Lipophilic Antioxidants on UV-Induced Lipid Oxidation in Liposomes and Their Enhancement. Antioxidants, 10(11), 1699.

[37] Hagemeyer, C. E., et al. (2021). Reversible Shielding and Immobilization of Liposomes and Viral Vectors by Tailored Antibody-Ligand Interactions. Small, 17(43), 2105157.

[38] Kim, S. L., et al. (2010). Disulfide-linked Liposomes: Effective Delivery Vehicle for Bcl-2 Antisense Oligodeoxyribonucleotide G3139. Journal of Drug Targeting, 18(7), 533-541.

[39] Guo, X., & Szoka Jr, F. C. (2001). pH-sensitive, serum-stable and long-circulating liposomes as a new drug delivery system. Journal of Controlled Release, 72(1-3), 143-158.

[40] Chadha, G., et al. (2015). Tunable Fusion and Aggregation of Liposomes Triggered by Multifunctional Surface-Cross-Linked Micelles. Bioconjugate Chemistry, 26(5), 944-952.

[21] Kumar, P., & Singh, R. (2015). Effect of sample Concentration on the Characterization of Liposomes using Dynamic light Scattering Technique. Pharmaceutical Methods, 6(2), 93-97.

[41] Giles, G. I., & Jacob, C. (2016). The Basics of Thiols and Cysteines in Redox Biology and Chemistry. Antioxidants & Redox Signaling, 25(11), 589-609.

[42] Ricci, M., et al. (2021). Characterization of Liposomes Using Quantitative Phase Microscopy (QPM). Pharmaceutics, 13(4), 564.

[43] D'Souza, G. G. M., & Weitz, D. A. (2005). Therapeutic Uses of Antioxidant Liposomes. Journal of Drug Delivery, 2005, 1-10.

Bhattacharjee, S. (2016). Particle Size Distribution and Zeta Potential Based on Dynamic Light Scattering: Techniques to Characterize Stability and Surfac. The University of Texas at Dallas.

[15] Muratov, E. N., et al. (2024). Predicting zeta potential of liposomes from their structure: A nano-QSPR model for DOPE, DC-Chol, DOTAP, and EPC formulations. Journal of Molecular Liquids, 395, 123863.

[44] Pozzi, D., et al. (2022). Tuning Liposome Stability in Biological Environments and Intracellular Drug Release Kinetics. Biomolecules, 13(1), 59.

[45] Adams, J. J., et al. (2022). Development of disulfide-stabilized Fabs for targeting of antibody-directed nanotherapeutics. mAbs, 14(1), 2079124.

[46] ResearchGate. (n.d.). The role of thiols in antioxidant systems.

[47] Holland, G. P., et al. (2017). Thiol-Triggered Release of Intraliposomal Content from Liposomes Made of Extremophile-Inspired Tetraether Lipids. Bioconjugate Chemistry, 28(8), 2154-2161.

[48] Pozzi, D., et al. (2022). Tuning Liposome Stability in Biological Environments and Intracellular Drug Release Kinetics. Semantic Scholar.

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Safety & Regulatory Compliance

Personal protective equipment for handling 3,3'-[Dithiobis[2,1-ethanediyl(methylimino)]]bis[1-propanol]

[1][2][3][4]

Executive Summary & Chemical Context

Chemical Identity: 3,3'-[Dithiobis[2,1-ethanediyl(methylimino)]]bis[1-propanol] Common Designation: SSPalm (SS-cleavable Proton-activated lipid-like material) Primary Application: Lipid Nanoparticle (LNP) formulation for gene delivery (pDNA, mRNA, siRNA).[1][2][3]

This guide addresses the safety and logistical requirements for handling SSPalm , a tertiary amine-containing disulfide lipid.[2][3] Unlike standard laboratory reagents, this compound presents a dual challenge: it possesses specific chemical hazards (irritation/sensitization) and requires stringent protection to maintain its integrity as a transfection reagent (RNase-free, oxidation-sensitive).[1][2][3]

Why This Matters: The presence of the tertiary amine head group renders the compound potentially corrosive or irritating to mucous membranes, while the disulfide bond makes it sensitive to reducing agents and susceptible to oxidative degradation. Proper PPE is not just about compliance; it is about preventing the degradation of a high-value reagent and ensuring the reproducibility of gene delivery data.[2]

Risk Assessment & Hazard Identification

Before selecting PPE, the specific hazards of the functional groups must be understood. While a specific GHS classification for this exact CAS may vary by vendor, the structural components dictate the following risk profile:

Functional Group	Hazard Class	Physiological Risk	Mechanism of Action
Tertiary Amine	Skin/Eye Irritant (Category 2/2A)	Chemical Burns, Dermatitis	Alkaline nature can saponify skin lipids; vapors may irritate the respiratory tract.[1][2][3]
Disulfide Bridge	Sensitizer	Allergic Reaction	Reactive with free thiols in biological proteins; potential for contact dermatitis upon repeated exposure.[2]
Lipid Tail	Solvent Carrier	Enhanced Permeation	Lipophilic nature facilitates the transport of contaminants (or the chemical itself) through the skin barrier.[1]

Critical Warning: If this lipid is solubilized in Ethanol (standard for LNP formulation), the flammability and permeation risks of the solvent must be added to the risk assessment.[1] Ethanol enhances the skin absorption of lipophilic compounds.[2]

Personal Protective Equipment (PPE) Matrix

Hand Protection: The "Double-Glove" Standard

Recommendation: 100% Nitrile (Accelerator-free preferred).[1][2][3] Avoid: Latex (poor chemical resistance to organic amines; high protein allergy risk).[1][2][3]

• Layer 1 (Inner): 4-5 mil Nitrile.[1][2][3] Acts as the primary barrier against skin contact.[2]

• Layer 2 (Outer): 4-5 mil Nitrile.[1][2][3] Acts as a "sacrificial layer."[2][3]

  • Why? LNP formulation often involves microfluidic mixing with ethanol.[2] If the outer glove is splashed with ethanol/lipid mix, it should be changed immediately to prevent breakthrough to the inner glove.

• Glove Change Frequency: Every 60 minutes or immediately after a splash.

Eye & Face Protection

Recommendation: Chemical Splash Goggles (Indirect Vented).[1][2][3] Context: Safety glasses with side shields are insufficient during the solubilization phase. The tertiary amine functionality presents a risk of corneal damage if an aerosol or splash occurs.[2]

• Face Shield: Required only if handling volumes >100 mL or working outside a fume hood (not recommended).[1][2][3]

Respiratory Protection

Solid State (Waxy/Powder):

• If weighing outside a hood: N95 or P100 particulate respirator .[2]

• Reasoning: Prevents inhalation of fine lipid particles which can cause lipid pneumonia or respiratory sensitization.[2]

Liquid State (Ethanol Solution):

• Fume Hood: All solubilization must occur inside a certified chemical fume hood.[2]

• Respirator: If hood access is impossible, a half-face respirator with Organic Vapor (OV) cartridges is required to mitigate ethanol and amine vapors.[1][2][3]

Operational Protocols

Workflow Visualization

The following diagram outlines the decision logic for PPE and handling based on the state of the reagent.

Figure 1: PPE Selection and Handling Workflow for SSPalm based on physical state.[1][2][3]

Step-by-Step Handling Procedure

• Preparation:

  • Equilibrate the vial to room temperature before opening. This prevents condensation, which hydrolyzes the lipid and degrades the disulfide bond.

  • Don PPE: Lab coat, Goggles, Inner Nitrile Glove, Outer Nitrile Glove.[3]

• Solubilization (The Critical Step):

  • Move vial to Fume Hood.[2]

  • Add Ethanol (anhydrous, 200 proof) to the vial.

  • Safety Note: The amine group may react exothermically with strong acids; ensure glassware is free of acid residue.[2]

  • Vortex until fully dissolved.[2]

• LNP Formulation (Microfluidics):

  • During mixing with the aqueous phase (e.g., Citrate buffer), pressure can build up in tubing.[1][2]

  • Eye Protection is critical here: A tubing rupture can spray lipid-ethanol solution.[1][2][3]

  • Check all fittings before starting the pump.[2]

• Decontamination:

  • Wipe surfaces with 70% Ethanol, followed by a detergent wipe.[2]

  • Note: Bleach is not recommended as a primary wipe for this specific lipid as it can oxidize the disulfide bond, potentially creating unpredictable byproducts, though it is effective for biological decontamination if DNA was present.

Disposal & Environmental Safety

SSPalm is not a standard organic solvent but a specialized chemical.[2]

Waste Stream	Criteria	Disposal Method
Solid Waste	Contaminated gloves, weigh boats, pipette tips.[1][2][3]	Hazardous Solid Waste . Do not throw in regular trash. Label as "Amine-containing solid debris."[1][2][3]
Liquid Waste (Pure)	Expired solubilized lipid in ethanol.[1][2][3]	Organic Solvent Waste . Label with constituents: "Ethanol, SSPalm (Tertiary Amine)."[1][2]
Liquid Waste (Mixed)	Lipid mixed with nucleic acids (DNA/RNA).[1][2][3]	Chemical-Biological Mixed Waste . This is often a specific stream in EHS protocols. If unavailable, deactivate biologicals (if viral) then treat as chemical waste.[1][2]

Emergency Response

• Skin Contact:

  • Immediately remove contaminated gloves/clothing.[2][3]

  • Wash with soap and copious water for 15 minutes.[2]

  • Do not use ethanol to wash skin; it increases absorption.[2][3]

• Eye Contact:

  • Flush with eyewash station for 15 minutes.[2]

  • Hold eyelids open to ensure irrigation of the amine residues.[2]

  • Seek medical attention immediately (Consult SDS for "Corrosive/Irritant" status).[1][2][3]

References

• MedChemExpress. "3,3'-[Dithiobis[2,1-ethanediyl(methylimino)]]bis[1-propanol] Product Information." MedChemExpress. Accessed January 2026.[2][3][4][5] Link

• BioCat GmbH. "SSPalm: SS-cleavable proton-activated lipid-like material."[1][2][3] BioCat. Accessed January 2026.[2][3][4][5] Link

• PubChem. "Dithiobis(succinimidyl propionate) Hazard Classification (Analogous Disulfide/Amine Hazards)." National Library of Medicine.[2] Accessed January 2026.[2][3][4][5] Link[1][2][3]

• Fisher Scientific. "Safety Data Sheet: Disulfide and Amine Containing Reagents." Fisher Scientific.[2][6] Accessed January 2026.[2][3][4][5] Link

• Tanaka, H., et al. "Neutral biodegradable lipid-envelope-type nanoparticle using vitamin A-Scaffold for nuclear targeting of plasmid DNA."[2][3] Biomaterials, 35(5), 1755-1761.[1][2][3] (2014).[1][2][3] Link

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